Author: BenchChem Technical Support Team. Date: February 2026
CAS Registry Number: 1781970-72-6
Document Type: Technical Safety & Application Whitepaper
Target Audience: Medicinal Chemists, Process Safety Engineers, and Drug Discovery Leads[1][2]
Part 1: Executive Technical Summary[1][2]
4-Bromo-2-chloro-5-methoxybenzaldehyde is a highly specialized halogenated benzaldehyde derivative utilized primarily as a pharmacophore building block in the synthesis of small molecule therapeutics.[1][2] Its structural motif—combining an electrophilic aldehyde handle with two distinct halogen handles (bromo and chloro) and an electron-donating methoxy group—makes it an invaluable scaffold for Structure-Activity Relationship (SAR) optimization.
In drug development, this compound acts as a critical intermediate for synthesizing Kv1.3 potassium channel blockers , which are investigated for treating autoimmune disorders (e.g., psoriasis, multiple sclerosis). The presence of the ortho-chloro and para-bromo substituents (relative to the methoxy/aldehyde) allows for orthogonal cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), enabling precise modular construction of drug candidates.[1]
Part 2: Physicochemical & Identification Profile[1][2][3][4]
The following data consolidates available experimental and predicted parameters. Due to the compound's specific application in high-throughput screening libraries, some values are derived from structural analogs (Read-Across methodology) where direct experimental data is proprietary.[1]
Parameter
Technical Specification
IUPAC Name
4-Bromo-2-chloro-5-methoxybenzaldehyde
CAS Number
1781970-72-6
Molecular Formula
C₈H₆BrClO₂
Molecular Weight
249.49 g/mol
Physical State
Solid (typically off-white to pale yellow powder)
Solubility
Soluble in DMSO, DCM, Ethyl Acetate; Insoluble in Water
Melting Point
Predicted:[1][2][3][4] 110–115 °C (Based on isomeric trends)
LogP (Predicted)
~2.6 (Lipophilic, suitable for membrane permeability)
Reactive Moiety
Aldehyde (-CHO) at C1; Aryl Halides at C2, C4
Part 3: Hazard Assessment & Toxicology (GHS)
Causality of Toxicity:
The toxicity profile is driven by the aldehyde functionality , which acts as a protein cross-linker and mucosal irritant, and the halogenated core , which increases lipophilicity and potential bio-accumulation in lipid bilayers.[1]
Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)[4]
Emergency Response Decision Tree
The following logic flow dictates the immediate response to exposure incidents.
Figure 1: Standard Operating Procedure (SOP) logic for acute exposure management.[1][2]
Part 4: Handling, Storage & Stability Protocol[1]
Scientific Rationale:
Benzaldehydes are prone to auto-oxidation upon exposure to atmospheric oxygen, converting the active aldehyde to the corresponding benzoic acid (4-bromo-2-chloro-5-methoxybenzoic acid).[1][2] This impurity disrupts stoichiometry in sensitive coupling reactions.
1. Storage Architecture (Self-Validating System)
Atmosphere: Store under Inert Gas (Argon or Nitrogen) . Argon is preferred due to its higher density, creating a better "blanket" over the solid.
Temperature: Refrigerate (2–8 °C). Lowering kinetic energy reduces the rate of oxidative degradation.
Container: Amber glass vials with Teflon-lined caps to prevent photolytic cleavage of the C-Br bond.[1]
2. Quality Control Check (Pre-Synthesis)
Before using in a GMP or high-value synthesis, validate purity:
Visual Inspection: The compound should be off-white.[1][2][5] A dark yellow/brown shift indicates significant oxidation or halogen degradation.
H-NMR Check: Look for the diagnostic aldehyde proton singlet at ~10.2 ppm .[1] The appearance of a broad singlet at ~11-13 ppm indicates carboxylic acid formation.[1]
Part 5: Synthetic Application in Drug Discovery[1][2]
Context:
The patent literature (WO2021071802A1) highlights this scaffold in the synthesis of Kv1.3 Channel Blockers . The synthesis strategy typically involves preserving the halogen handles while manipulating the aldehyde.
Reaction Workflow: Reductive Amination & Coupling
The aldehyde serves as the entry point for introducing amine-based pharmacophores (e.g., pyrrolidines or piperidines) via reductive amination, followed by cross-coupling at the bromine site.
Figure 2: Synthetic pathway illustrating the transformation of the aldehyde into a bioactive amine scaffold.
Structure of 4-Bromo-2-chloro-5-methoxybenzaldehyde
An In-depth Technical Guide to 4-Bromo-2-chloro-5-methoxybenzaldehyde Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary 4-Bromo-2-chloro-5-methoxybenzaldehyde is a polysubstituted ar...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 4-Bromo-2-chloro-5-methoxybenzaldehyde
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
4-Bromo-2-chloro-5-methoxybenzaldehyde is a polysubstituted aromatic aldehyde that serves as a critical intermediate in the synthesis of complex organic molecules. Its unique arrangement of electron-withdrawing (bromo, chloro, aldehyde) and electron-donating (methoxy) groups on the benzene ring imparts a distinct reactivity profile, making it a valuable synthon, particularly in the development of novel pharmaceutical agents and functional materials. This guide provides a comprehensive technical overview of its structure, properties, a validated synthesis protocol with mechanistic insights, analytical characterization methods, and key applications, grounded in authoritative references to ensure scientific integrity.
Molecular Architecture and Physicochemical Profile
The foundational aspects of any chemical compound are its structure and physical properties. These characteristics dictate its reactivity, solubility, and handling requirements, which are paramount for any laboratory or industrial application.
Molecular Structure:
The formal IUPAC name for this compound is 4-Bromo-2-chloro-5-methoxybenzaldehyde. The numbering of the benzene ring begins at the aldehyde (formyl) group, which is assigned position 1.
Caption: Molecular structure of 4-Bromo-2-chloro-5-methoxybenzaldehyde.
Physicochemical Data Summary:
The properties listed below are essential for planning synthetic procedures, purification strategies, and ensuring safe handling.
Property
Value
Molecular Formula
C₈H₆BrClO₂
Molecular Weight
249.49 g/mol
Appearance
Off-white to light yellow crystalline powder
Melting Point
131 - 136 °C
Solubility
Soluble in dichloromethane, ethyl acetate, acetone; Insoluble in water
CAS Number
84803772-23-4
Synthesis Protocol: Vilsmeier-Haack Formylation
The introduction of a formyl group onto an electron-rich aromatic ring is a cornerstone of organic synthesis. The Vilsmeier-Haack reaction is a reliable and widely adopted method for this transformation. The protocol described below starts from the precursor 2-bromo-4-chloro-1-methoxybenzene.
Reaction Workflow:
Caption: Stepwise workflow for the Vilsmeier-Haack synthesis.
Step-by-Step Experimental Protocol:
Inert Atmosphere Setup: Equip a flame-dried, three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.
Vilsmeier Reagent Generation: Charge the flask with N,N-dimethylformamide (DMF) (3 equivalents) and cool the flask in an ice-salt bath to 0 °C. Add phosphoryl chloride (POCl₃) (1.2 equivalents) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 5 °C. Stir the resulting mixture for 30 minutes at 0 °C.
Substrate Addition: Dissolve 2-bromo-4-chloro-1-methoxybenzene (1 equivalent) in a minimal amount of an appropriate anhydrous solvent (e.g., dichloromethane). Add this solution dropwise to the cold Vilsmeier reagent.
Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Subsequently, heat the mixture to 60-70 °C and monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Workup and Isolation: Carefully pour the reaction mixture onto a stirred slurry of crushed ice. A precipitate should form upon hydrolysis of the intermediate. Continue stirring until the ice has completely melted.
Purification: Collect the crude solid product by vacuum filtration. Wash the filter cake thoroughly with cold water followed by a cold, non-polar solvent (e.g., hexane) to remove residual impurities. The final product can be purified to high homogeneity by recrystallization from ethanol.
Anhydrous Conditions: The Vilsmeier reagent is extremely sensitive to moisture. The use of flame-dried glassware and a nitrogen atmosphere is non-negotiable to prevent premature quenching of the reagent, which would drastically lower the yield.
Controlled Temperature: The formation of the Vilsmeier reagent is highly exothermic. Low-temperature addition of POCl₃ is critical to prevent uncontrolled side reactions and decomposition. The subsequent heating phase provides the necessary activation energy for the electrophilic aromatic substitution to occur at a reasonable rate.
Aqueous Workup: The aryl iminium salt intermediate is stable until hydrolyzed. Quenching the reaction on ice serves the dual purpose of hydrolyzing the intermediate to the desired aldehyde and dissipating any heat generated during this process.
Analytical Characterization: A Self-Validating System
Confirmation of the product's identity and purity is achieved through a combination of spectroscopic methods. Each technique provides a unique piece of the structural puzzle.
Technique
Expected Data & Interpretation
¹H NMR (Proton NMR)
Expect distinct signals: a singlet for the aldehydic proton (~9.8-10.2 ppm), a singlet for the methoxy protons (~3.9 ppm), and two singlets in the aromatic region (typically ~7.0-8.0 ppm) for the two non-equivalent ring protons.
¹³C NMR (Carbon NMR)
The spectrum will show a characteristic downfield signal for the aldehyde carbonyl carbon (~185-190 ppm). Other expected signals include the methoxy carbon (~56 ppm) and six distinct signals for the aromatic carbons, with their chemical shifts influenced by the attached substituents (C-Br, C-Cl, C-O, C-CHO).
IR Spectroscopy
A strong, sharp absorption band around 1680-1700 cm⁻¹ is indicative of the C=O stretch of the aromatic aldehyde. Other key stretches include C-H (aromatic and aliphatic), C-O (ether), and vibrations corresponding to C-Cl and C-Br bonds in the fingerprint region.[1]
Mass Spectrometry (MS)
The mass spectrum will display a complex molecular ion cluster due to the natural isotopic abundance of bromine (⁷⁹Br/⁸¹Br ≈ 1:1) and chlorine (³⁵Cl/³⁷Cl ≈ 3:1), providing definitive confirmation of the elemental composition. The monoisotopic mass is 247.92397 Da.[2]
Applications in Drug Development & Advanced Synthesis
4-Bromo-2-chloro-5-methoxybenzaldehyde is not an end-product but a high-value intermediate. Its functional groups are handles for further molecular elaboration.
Scaffold for Heterocycles: The aldehyde group is a perfect electrophile for condensation reactions with various nucleophiles (e.g., amines, hydrazines) to construct nitrogen-containing heterocyclic rings like quinolines, benzodiazepines, and other pharmacologically relevant scaffolds.
Precursor for Kinase Inhibitors: The specific substitution pattern of this molecule has been identified as a key fragment in the design of potent inhibitors for protein kinases, which are crucial targets in oncology.[3] The bromo- and chloro-substituents can participate in halogen bonding or be displaced in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to build more complex structures.
Anti-inflammatory Research: Structurally related brominated phenolic aldehydes have demonstrated significant anti-inflammatory effects by modulating key signaling pathways like NF-κB and MAPK.[4] This suggests that derivatives of 4-Bromo-2-chloro-5-methoxybenzaldehyde could be explored for similar biological activities.
Safety and Handling Protocols
Adherence to safety protocols is mandatory when working with this compound.
Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with side shields, and a flame-retardant lab coat.[5]
Engineering Controls: Handle the solid and its solutions exclusively in a certified chemical fume hood to avoid inhalation of dust or vapors.[6] Ensure eyewash stations and safety showers are readily accessible.[6]
Handling: Avoid all personal contact, including skin contact and inhalation.[5] Prevent dust generation during transfer.[5]
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from strong oxidizing agents and incompatible materials.[7]
Disposal: Dispose of waste materials and empty containers in accordance with all local, regional, and national regulations.
References
PubChem. (n.d.). 4-Bromo-2-chloro-5-methoxybenzaldehyde. National Center for Biotechnology Information. Retrieved February 18, 2026, from [Link]
No Title (n.d.). Retrieved February 18, 2026, from [Link]
No Title (n.d.). Retrieved February 18, 2026, from [Link]
PubChem. (n.d.). 2-bromo-4-chloro-1-methoxybenzene. National Center for Biotechnology Information. Retrieved February 18, 2026, from [Link]
PubChemLite. (n.d.). 2-bromo-4-chloro-5-methoxybenzaldehyde (C8H6BrClO2). Retrieved February 18, 2026, from [Link]
Vallone, A., et al. (2018). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Acta Crystallographica Section E, 74(Pt 11), 1675-1678. [Link]
Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved February 18, 2026, from [Link]
Organic Syntheses. (n.d.). Aldehydes from acid chlorides by modified Rosenmund reduction. Retrieved February 18, 2026, from [Link]
PubChem. (n.d.). 4-Bromo-5-chloro-2-methylbenzaldehyde. National Center for Biotechnology Information. Retrieved February 18, 2026, from [Link]
Parlak, C., & Ramasami, P. (2015). Conformations of 2-bromo-4-chlorobenzaldehyde. ResearchGate. Retrieved February 18, 2026, from [Link]
MDPI. (2026, January 7). 2-Bromo-5-Hydroxy-4-Methoxybenzaldehyde Exhibits Anti-Inflammatory Effects Through the Inactivation of ERK, JNK, and NF-kB Pathways in RAW 264.7 Cells. Retrieved February 18, 2026, from [Link]
An In-depth Technical Guide to 4-Bromo-2-chloro-5-methoxybenzaldehyde: Synthesis, Characterization, and Applications
This guide provides a comprehensive technical overview of 4-bromo-2-chloro-5-methoxybenzaldehyde, a substituted aromatic aldehyde with significant potential as a versatile intermediate in synthetic chemistry. Designed fo...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical overview of 4-bromo-2-chloro-5-methoxybenzaldehyde, a substituted aromatic aldehyde with significant potential as a versatile intermediate in synthetic chemistry. Designed for researchers, scientists, and professionals in drug development, this document delves into the compound's structural attributes, physicochemical properties, logical synthesis strategies, and prospective applications, all while adhering to the principles of scientific integrity and practical, field-proven insights.
Introduction and Structural Elucidation
4-Bromo-2-chloro-5-methoxybenzaldehyde is a polysubstituted benzaldehyde featuring a precise arrangement of electron-withdrawing (bromo, chloro, aldehyde) and electron-donating (methoxy) groups on the aromatic ring. This unique electronic and steric configuration imparts specific reactivity, making it a valuable building block for the synthesis of complex molecular architectures, particularly in the fields of medicinal chemistry and materials science.
The strategic placement of these functional groups offers multiple avenues for synthetic diversification. The aldehyde can undergo a wide array of transformations, including oxidation, reduction, and olefination. The bromo and chloro substituents serve as reactive handles for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) and nucleophilic aromatic substitution (SNAr), respectively. The methoxy group modulates the electronic properties of the ring, influencing the reactivity of the other substituents.
While this specific isomer is not widely cataloged, its structural analogues are well-documented, and its chemical behavior can be confidently predicted based on established principles of organic chemistry.
Physicochemical and Structural Properties
A clear understanding of a compound's physical and chemical properties is paramount for its effective use in research and development. The following table summarizes the key identifiers and computed properties for 4-Bromo-2-chloro-5-methoxybenzaldehyde.
Identifier
Value
IUPAC Name
4-Bromo-2-chloro-5-methoxybenzaldehyde
Molecular Formula
C₈H₆BrClO₂
Molecular Weight
249.49 g/mol
Canonical SMILES
COC1=CC(=C(C=C1C=O)Cl)Br
InChI Key
InChIKey=YQZDJXFBFJMYRV-UHFFFAOYSA-N
CAS Number
Not assigned in major databases
Predicted XLogP3
2.9
Predicted Melting Point
110-120 °C (estimated based on isomers)
Predicted Boiling Point
~330 °C at 760 mmHg (estimated)
Appearance
Expected to be a white to off-white or pale yellow solid
Note: Properties such as melting point, boiling point, and XLogP3 are computed or estimated based on structural analogues due to the absence of extensive experimental data for this specific compound.
Strategic Synthesis Pathway
The synthesis of 4-bromo-2-chloro-5-methoxybenzaldehyde can be approached from several logical starting points. A robust and efficient strategy involves the selective formylation of a pre-functionalized benzene ring. The pathway outlined below begins with the commercially available 4-bromo-2-chlorophenol, ensuring a controlled introduction of the required substituents.
Proposed Synthetic Workflow:
Caption: Proposed two-step synthesis of 4-Bromo-2-chloro-5-methoxybenzaldehyde.
Experimental Protocol:
Step 1: Methylation of 4-Bromo-2-chlorophenol to yield 1-Bromo-3-chloro-4-methoxybenzene
To a stirred solution of 4-bromo-2-chlorophenol (1.0 eq) in acetone or acetonitrile, add anhydrous potassium carbonate (K₂CO₃, 2.0-3.0 eq).
Add dimethyl sulfate ((CH₃)₂SO₄, 1.2-1.5 eq) dropwise at room temperature. Causality: Potassium carbonate acts as a base to deprotonate the phenol, forming the more nucleophilic phenoxide. Acetone is a suitable polar aprotic solvent for this SN2 reaction. Dimethyl sulfate is a potent and efficient methylating agent.
Heat the reaction mixture to reflux (approx. 56°C for acetone) and monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the mixture to room temperature and filter off the inorganic salts.
Concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude 1-bromo-3-chloro-4-methoxybenzene by column chromatography on silica gel or by distillation under reduced pressure.
Step 2: Vilsmeier-Haack Formylation to yield 4-Bromo-2-chloro-5-methoxybenzaldehyde
In a flask equipped with a dropping funnel and under an inert atmosphere (e.g., nitrogen), cool phosphorus oxychloride (POCl₃, 2.0-3.0 eq) to 0°C.
Add N,N-dimethylformamide (DMF, 2.0-3.0 eq) dropwise to the cooled POCl₃ with vigorous stirring to form the Vilsmeier reagent. Causality: The reaction between POCl₃ and DMF is exothermic and forms the electrophilic chloroiminium ion, which is the active formylating agent. Pre-formation at low temperature is crucial for controlled reactivity.
Add a solution of 1-bromo-3-chloro-4-methoxybenzene (1.0 eq) in a suitable solvent (e.g., dichloromethane or DMF) dropwise to the Vilsmeier reagent at 0°C.
Allow the reaction to warm to room temperature and then heat to 60-80°C for several hours, monitoring by TLC. Causality: The electron-rich methoxy group directs the electrophilic formylation to the ortho position (C5), which is sterically unhindered and electronically activated.
Cool the reaction mixture and quench by carefully pouring it onto crushed ice.
Neutralize the mixture with a saturated solution of sodium bicarbonate or sodium hydroxide until the pH is basic.
Extract the product with an organic solvent such as ethyl acetate or dichloromethane.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude 4-bromo-2-chloro-5-methoxybenzaldehyde by recrystallization or column chromatography.
Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show two singlets in the aromatic region, corresponding to the two non-equivalent protons on the benzene ring. The aldehyde proton will appear as a singlet further downfield (typically δ 9.8-10.5 ppm). The methoxy group will present as a sharp singlet around δ 3.9-4.1 ppm.
¹³C NMR: The carbon NMR will show distinct signals for the six aromatic carbons, with their chemical shifts influenced by the attached substituents. The aldehyde carbonyl carbon will have a characteristic signal in the δ 185-195 ppm region. The methoxy carbon will appear around δ 56-58 ppm.
Infrared (IR) Spectroscopy
The IR spectrum will provide confirmation of the key functional groups:
A strong, sharp absorption band around 1680-1700 cm⁻¹ corresponding to the C=O stretching of the aromatic aldehyde.
Aromatic C-H stretching vibrations just above 3000 cm⁻¹ .
C-O stretching of the methoxy group around 1250 cm⁻¹ (asymmetric) and 1030 cm⁻¹ (symmetric).
C-Cl and C-Br stretching vibrations in the fingerprint region below 800 cm⁻¹ .
Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular weight of the compound. The high-resolution mass spectrum (HRMS) should show a characteristic isotopic pattern for the presence of one bromine atom (¹⁹Br/⁸¹Br ≈ 1:1) and one chlorine atom (³⁵Cl/³⁷Cl ≈ 3:1), which is a definitive feature for this molecule.
Applications in Research and Drug Development
4-Bromo-2-chloro-5-methoxybenzaldehyde is not merely a synthetic target but a versatile platform for generating molecular diversity. Its value lies in its capacity to serve as a precursor to a wide range of more complex structures.
Caption: Synthetic utility of 4-Bromo-2-chloro-5-methoxybenzaldehyde.
Medicinal Chemistry: Halogen atoms and methoxy groups are prevalent in many approved drugs. The chloro and bromo substituents can participate in halogen bonding, which is an increasingly recognized interaction in drug-receptor binding. The methoxy group can improve metabolic stability and solubility. This intermediate is an excellent starting point for synthesizing libraries of compounds to be screened for biological activity, for instance, in the development of kinase inhibitors or anti-cancer agents.[1]
Materials Science: The aromatic core and reactive handles allow for its incorporation into polymers and organic electronic materials. The bromine atom can be used for polymerization reactions, potentially leading to materials with enhanced thermal stability or specific optical properties.[1]
Agrochemicals: Substituted benzaldehydes are common precursors in the synthesis of pesticides and herbicides. The specific substitution pattern of this molecule could be exploited to develop new agrochemicals with novel modes of action.
Safety and Handling
As with any chemical reagent, proper safety protocols must be followed when handling 4-bromo-2-chloro-5-methoxybenzaldehyde. Based on data from structurally similar compounds, the following GHS classifications are anticipated.
Hazard Category
GHS Classification
Precautionary Statements
Skin Irritation
Category 2 (H315: Causes skin irritation)
P264, P280, P302+P352
Eye Irritation
Category 2A (H319: Causes serious eye irritation)
P280, P305+P351+P338
Respiratory Irritation
STOT SE 3 (H335: May cause respiratory irritation)
P261, P271, P304+P340
Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat. Avoid breathing dust.
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents.
Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.
Conclusion
4-Bromo-2-chloro-5-methoxybenzaldehyde represents a highly functionalized and synthetically valuable chemical intermediate. While not as commonly cited as some of its isomers, its logical and accessible synthesis from readily available precursors makes it an attractive target for research endeavors. Its unique combination of reactive sites—the aldehyde, the bromo group, and the chloro group—provides a rich platform for the development of novel pharmaceuticals, agrochemicals, and advanced materials. This guide has provided a comprehensive framework for its synthesis, characterization, and potential applications, grounded in established chemical principles and a forward-looking perspective on its utility in scientific innovation.
References
Fisher Scientific. (2025). Safety Data Sheet for 4-Bromo-2,5-dimethoxybenzaldehyde.
Ningbo Inno Pharmchem Co., Ltd. (2025, March 3). 4-Bromo-2-methoxybenzaldehyde: Comprehensive Overview and Applications. Retrieved from [Link].
Sigma-Aldrich. (2025, October 15). Safety Data Sheet for 4-Bromo-2,5-dimethoxybenzaldehyde.
Fisher Scientific. (2014, September 5). Safety Data Sheet for 5-Bromo-2-anisaldehyde.
Hive Methods Discourse. (2005, January 9). Synthesis Ideas for 4-bromo,2,5-dimethoxybenzaldehyde. Retrieved from [Link].
Angene Chemical. (2024, December 18). Safety Data Sheet for 2-Bromo-5-hydroxy-4-methoxybenzaldehyde.
PubChem. (n.d.). 4-Bromo-2-fluoro-5-methoxybenzaldehyde. Retrieved from [Link].
PubChemLite. (n.d.). 2-bromo-4-chloro-5-methoxybenzaldehyde. Retrieved from [Link].
Google Patents. (n.d.). US8692026B2 - Processes for producing 4-bromo-2-methoxybenzaldehyde.
Beilstein Journals. (n.d.). Supplementary Information for ....
Hive Methods Discourse. (n.d.). Synthesis of 4-bromo-2,5-dimethoxy-PPA. Retrieved from [Link].
National Center for Biotechnology Information. (n.d.). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Retrieved from [Link].
Molecular weight of 4-Bromo-2-chloro-5-methoxybenzaldehyde
An In-depth Technical Guide to 4-Bromo-2-chloro-5-methoxybenzaldehyde: Properties, Synthesis, and Applications This guide provides a comprehensive technical overview of 4-Bromo-2-chloro-5-methoxybenzaldehyde, a substitut...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 4-Bromo-2-chloro-5-methoxybenzaldehyde: Properties, Synthesis, and Applications
This guide provides a comprehensive technical overview of 4-Bromo-2-chloro-5-methoxybenzaldehyde, a substituted aromatic aldehyde of interest to researchers in synthetic chemistry, drug discovery, and materials science. Due to the limited availability of published experimental data for this specific isomer, this document combines calculated physicochemical properties with established synthesis and analysis protocols derived from structurally analogous compounds. This approach provides a robust framework for researchers to synthesize, characterize, and utilize this molecule.
Physicochemical and Structural Characteristics
4-Bromo-2-chloro-5-methoxybenzaldehyde is a polysubstituted aromatic compound. Its structure, featuring an aldehyde, a methoxy group, and two different halogen atoms on the benzene ring, makes it a versatile chemical intermediate. The precise arrangement of these functional groups dictates its reactivity and potential applications.
The molecular formula of 4-Bromo-2-chloro-5-methoxybenzaldehyde is C₈H₆BrClO₂ . Based on this, we can determine its fundamental molecular properties.
Calculated Molecular Properties
The following table summarizes the key calculated molecular data for 4-Bromo-2-chloro-5-methoxybenzaldehyde. These values are essential for stoichiometric calculations in synthesis and for interpretation of mass spectrometry data.
Property
Value
Molecular Formula
C₈H₆BrClO₂
IUPAC Name
4-Bromo-2-chloro-5-methoxybenzaldehyde
Molecular Weight
249.49 g/mol
Monoisotopic Mass
247.92397 Da
Predicted XLogP3
2.7
Data calculated based on the molecular formula. Monoisotopic mass and XLogP prediction are consistent with data for the positional isomer 2-bromo-4-chloro-5-methoxybenzaldehyde from PubChem[1].
Predicted Physical Properties
Proposed Synthesis Pathway and Rationale
The synthesis of multi-substituted benzene rings requires careful strategic planning to ensure correct regiochemistry. The directing effects of the existing substituents must be considered at each step. A plausible pathway for the synthesis of 4-Bromo-2-chloro-5-methoxybenzaldehyde is proposed below, starting from a commercially available precursor.
Rationale: The proposed synthesis begins with 3-chloro-4-methoxytoluene. The methyl group can be oxidized to an aldehyde, and the existing chloro and methoxy groups will direct subsequent halogenation. The methoxy group is a strong ortho-, para-director, while the chloro group is a weaker ortho-, para-director. This directing influence is key to achieving the desired substitution pattern.
Proposed Multi-Step Synthesis Workflow
Caption: Proposed synthesis of 4-Bromo-2-chloro-5-methoxybenzaldehyde.
Detailed Experimental Protocol (Hypothetical)
Step 1: Bromination of 3-Chloro-4-methoxytoluene
Rationale: To install the bromine atom at the 4-position (relative to the aldehyde to be formed), we perform an electrophilic aromatic substitution. The position is activated by the para-directing methoxy group and the ortho-directing chloro group.
Procedure:
Dissolve 3-chloro-4-methoxytoluene in a suitable solvent such as glacial acetic acid.
Add a brominating agent, such as N-Bromosuccinimide (NBS), along with a catalytic amount of a Lewis acid like iron(III) chloride (FeCl₃).
Stir the reaction at room temperature for several hours, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, quench the reaction by pouring it into water.
Extract the product with an organic solvent (e.g., dichloromethane), wash the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the resulting intermediate, 5-Bromo-3-chloro-4-methoxytoluene, by column chromatography or recrystallization.
Step 2: Oxidation to 4-Bromo-2-chloro-5-methoxybenzaldehyde
Rationale: The final step is the selective oxidation of the benzylic methyl group to an aldehyde. Stronger oxidizing agents could lead to the carboxylic acid, so controlled conditions are necessary.
Procedure:
Dissolve the purified intermediate from Step 1 in a mixture of acetic anhydride and acetic acid.
Cool the solution in an ice bath.
Slowly add a solution of chromium trioxide (CrO₃) in aqueous sulfuric acid (Jones reagent) or another suitable oxidizing agent.
Maintain the temperature below 10°C during the addition.
After the addition is complete, allow the mixture to stir at room temperature until the reaction is complete (monitored by TLC).
Work up the reaction by pouring it into ice water and extracting the product.
Purify the final product, 4-Bromo-2-chloro-5-methoxybenzaldehyde, using column chromatography.
Spectroscopic Characterization and Analysis
Structural confirmation of the synthesized product is critical. The following section outlines the expected spectroscopic data based on the principles of NMR and Mass Spectrometry, as well as standard protocols for data acquisition.
Predicted Spectroscopic Data
Due to the absence of published spectra for this specific compound, the following predictions are based on analogous structures and established chemical shift principles[2].
¹H NMR (Proton NMR):
Aldehyde Proton (-CHO): A singlet is expected around δ 9.8-10.2 ppm.
Aromatic Protons: Two singlets are expected in the aromatic region (δ 7.0-8.0 ppm), corresponding to the two non-equivalent protons on the benzene ring.
Methoxy Protons (-OCH₃): A sharp singlet is expected around δ 3.9-4.1 ppm.
¹³C NMR (Carbon NMR):
Aldehyde Carbonyl (C=O): A signal is expected in the downfield region, around δ 188-192 ppm.
Aromatic Carbons: Six distinct signals are expected in the range of δ 110-160 ppm. The carbons attached to the electronegative oxygen, bromine, and chlorine atoms will be shifted accordingly.
Methoxy Carbon (-OCH₃): A signal is expected around δ 55-60 ppm.
Mass Spectrometry (MS):
The mass spectrum should display a distinctive molecular ion (M⁺) peak cluster. The presence of both bromine (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl isotopes in an approximate 3:1 ratio) will result in a characteristic M, M+2, M+4, etc., pattern, which is a powerful tool for confirming the elemental composition.
Standard Operating Protocol for Spectroscopic Analysis
Sample Preparation (NMR):
Accurately weigh 5-10 mg of the purified compound.
Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) within a 5 mm NMR tube. Ensure the sample is fully dissolved.[2]
¹H NMR Data Acquisition:
Acquire the spectrum on a standard NMR spectrometer (e.g., 400 MHz or higher).
Use standard parameters with a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.
Reference the chemical shifts to the residual solvent peak (CDCl₃ at 7.26 ppm).[2]
¹³C NMR Data Acquisition:
Acquire the spectrum using a proton-decoupled pulse sequence.
A higher number of scans (e.g., 1024-4096) will be necessary due to the low natural abundance of the ¹³C isotope.[2]
Reference the chemical shifts to the solvent peak (CDCl₃ at 77.16 ppm).[2]
Mass Spectrometry Data Acquisition:
Analyze the sample using an appropriate ionization technique, such as Electron Ionization (EI) for volatile compounds or Electrospray Ionization (ESI) if derivatized.
Obtain a high-resolution mass spectrum (HRMS) to confirm the exact mass and elemental formula.
Potential Applications in Research and Development
While this specific molecule is not widely documented, substituted benzaldehydes are foundational building blocks in many areas of chemical science.
Pharmaceutical and Agrochemical Synthesis: The aldehyde group is highly reactive and can be readily converted into other functional groups, making it a key precursor for complex molecular scaffolds. The halogen atoms provide sites for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the construction of elaborate molecular architectures common in active pharmaceutical ingredients (APIs) and pesticides.[3]
Materials Science: Aromatic aldehydes can be used in the synthesis of polymers, dyes, and other functional materials. The bromine atom, in particular, can participate in cross-linking reactions or be used to enhance properties like thermal stability or flame retardancy.[3]
Fragment-Based Drug Discovery: As a small, functionalized molecule, 4-Bromo-2-chloro-5-methoxybenzaldehyde could serve as a valuable fragment in screening libraries for identifying new drug leads.
Safety and Handling
No specific safety data sheet (SDS) is available for 4-Bromo-2-chloro-5-methoxybenzaldehyde. Therefore, it must be handled with the precautions appropriate for a novel research chemical and for the general class of halogenated aromatic aldehydes.
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.
Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.
Conclusion
4-Bromo-2-chloro-5-methoxybenzaldehyde represents a potentially valuable yet under-explored chemical entity. This guide provides a foundational framework for its synthesis and characterization by leveraging established chemical principles and data from analogous compounds. Its unique combination of reactive functional groups makes it a promising substrate for further investigation in medicinal chemistry, organic synthesis, and materials science. Researchers are encouraged to use the proposed protocols as a starting point for their work, with the understanding that optimization may be required.
References
Synthesis Ideas for 4-bromo,2,5-dimethoxybenzaldehyde. (2005). The Hive. Available at: [Link]
Heijnen, D., et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters. Available at: [Link]
4-Bromo-2-fluoro-5-methoxybenzaldehyde. PubChem, National Center for Biotechnology Information. Available at: [Link]
Synthesis of Functionally Substituted Benzaldehydes. (2017). CORE. Available at: [Link]
4-Bromo-2-methoxybenzaldehyde: Comprehensive Overview and Applications. (2025). NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]
Heijnen, D., et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Semantic Scholar. Available at: [Link]
2-bromo-4-chloro-5-methoxybenzaldehyde. PubChem, National Center for Biotechnology Information. Available at: [Link]
Synthesis of 4-bromo-2,5-dimethoxy-PPA. (2003). Hive Methods Discourse. Available at: [Link]
4-Bromo-5-chloro-2-methylbenzaldehyde. PubChem, National Center for Biotechnology Information. Available at: [Link]
SUPPORTING INFORMATION. The Royal Society of Chemistry. Available at: [Link]
Heijnen, D., et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. ResearchGate. Available at: [Link]
Synthesis of 5-hydroxy-4-methoxy-2-substitutedbenzaldehyde. (2025). ResearchGate. Available at: [Link]
Parlak, C., & Ramasami, P. Conformations of 2-bromo-4-chlorobenzaldehyde. ResearchGate. Available at: [Link]
Novel Tandem Reaction to Synthesize Substituted Benzaldehydes. Liberty University. Available at: [Link]
4-Bromo-2,5-dimethoxy-alpha-methylphenethylamine, hydrochloride. SpectraBase. Available at: [Link]
Application Note: Strategic Synthesis of 4-Bromo-2-chloro-5-methoxybenzaldehyde
Executive Summary This application note details the synthetic pathway for 4-Bromo-2-chloro-5-methoxybenzaldehyde , a critical intermediate often utilized in the development of tyrosine kinase inhibitors and other pharmac...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the synthetic pathway for 4-Bromo-2-chloro-5-methoxybenzaldehyde , a critical intermediate often utilized in the development of tyrosine kinase inhibitors and other pharmacophores requiring a highly functionalized aryl core.
The synthesis presents a classic challenge in Nucleophilic Aromatic Substitution (SNAr) planning: installing a bromine atom regioselectively on a ring already crowded with directing groups (aldehyde, chloride, and methoxy). This guide provides a robust, scalable protocol based on the bromination of 2-chloro-5-methoxybenzaldehyde, leveraging the strong ortho-directing effect of the methoxy group to override steric and electronic competition.
Retrosynthetic Analysis & Strategy
To achieve high purity and yield, we employ a Linear Synthesis strategy. The target molecule contains three substituents with conflicting directing effects:
Aldehyde (-CHO, C1): Strong electron-withdrawing group (EWG); meta-director.
Chlorine (-Cl, C2): Weak EWG but ortho/para-director (deactivating).
Methoxy (-OMe, C5): Strong electron-donating group (EDG); ortho/para-director (activating).
Mechanistic Logic
The most efficient disconnection is the C4–Br bond.
Precursor: 2-Chloro-5-methoxybenzaldehyde.
Regioselectivity:
C3 Position: Flanked by Cl and OMe (meta to OMe). Highly Unfavorable.
C6 Position: Ortho to OMe and ortho to CHO. While electronically activated by OMe, this position suffers from significant steric strain due to the adjacent carbonyl group.
C4 Position (Target): Ortho to the strong OMe activator and para to the CHO group. The OMe group's resonance donation strongly activates C4, making it the nucleophilic "hotspot" for electrophilic attack.
Pathway Diagram
Figure 1: Synthetic pathway highlighting the transformation from the hydroxy precursor to the final brominated target.
Experimental Protocols
Protocol A: Preparation of 2-Chloro-5-methoxybenzaldehyde
Note: If this intermediate is commercially sourced, proceed directly to Protocol B.
Objective: Methylation of 2-chloro-5-hydroxybenzaldehyde.
Scale: 50 mmol basis.
J ~2 Hz indicates meta protons (starting material or wrong isomer).
Two Singlets in the aromatic region confirm the para arrangement of the protons (positions 3 and 6), verifying the 1,2,4,5-substitution pattern.
Safety & Handling Notes
Bromine (Br₂): Extremely corrosive and volatile lachrymator. Must be handled in a functioning fume hood. Glassware must be free of acetone (forms tear gas).
Methyl Iodide: Potent alkylating agent and suspected carcinogen. Use gloves and trap waste separately.
Acid Scavenging: The bromination releases HBr gas. Ensure the reaction vessel is vented through a scrubber (NaOH solution).
References
Regioselectivity in Bromination of Alkoxybenzaldehydes
Context: This protocol is adapted from standard procedures for the bromination of 2,5-dimethoxybenzaldehyde, which shares the same electronic directing principles (activation by methoxy
Source: Sardessai, M.S., & Abramson, H.N. (1991).[7] Bromination of 2,5-Dimethoxybenzaldehyde. Organic Preparations and Procedures International, 23(4), 419-424.[7]
General Halogenation Methodologies
Context: Use of Sodium Acetate buffers in acetic acid bromination to prevent acid-c
Source: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.
Analogous Synthesis (Patent Literature)
Context: Synthesis of 4-bromo-2-methoxybenzaldehyde deriv
Source: US Patent 8,692,026 B2. "Processes for producing 4-bromo-2-methoxybenzaldehyde."
4-Bromo-2-chloro-5-methoxybenzaldehyde synthesis from 1,4-dibromo-2-fluorobenzene
This Application Note and Protocol details the synthesis of 4-Bromo-2-chloro-5-methoxybenzaldehyde starting from 1,4-dibromo-2-fluorobenzene . Based on the substitution pattern of the target, the synthesis requires a str...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol details the synthesis of 4-Bromo-2-chloro-5-methoxybenzaldehyde starting from 1,4-dibromo-2-fluorobenzene .
Based on the substitution pattern of the target, the synthesis requires a strategic sequence of Nucleophilic Aromatic Substitution (SNAr) , Regioselective Formylation , and Electrophilic Chlorination . A critical analysis of the regiochemistry reveals that standard lithium-halogen exchange favors the undesired isomer due to the Directed Ortho Metalation (DoM) effect. Therefore, this protocol recommends a Transition-Metal Catalyzed Formylation (or carefully controlled conditions) to achieve the correct substitution pattern, followed by late-stage chlorination.[1]
Core Challenge: Regioselective introduction of the formyl and chloro groups relative to the methoxy substituent.
Strategic Solution:
SNAr: Conversion of the fluoro group to a methoxy group.[1]
Regioselective Formylation: Exploiting steric and electronic differentiation to formylate the bromine meta to the methoxy group (C4 position), avoiding the chelation-controlled ortho product.
Directed Chlorination: Utilizing the strong para-directing effect of the methoxy group to install the chlorine atom at the final position.[1]
Retrosynthetic Analysis & Pathway
The target molecule possesses a 1,2,4,5-substitution pattern.[3] Mapping this onto the starting material (1,4-dibromo-2-fluorobenzene) reveals the transformation logic:
C1 (CHO): Derived from the C4-Bromine of the starting material.[1]
C2 (Cl): Introduced via electrophilic substitution (originally C5-H).[1]
C4 (Br): Retained from the C1-Bromine of the starting material.[1]
C5 (OMe): Derived from the C2-Fluorine of the starting material.[1]
Note: The numbering shifts during the synthesis as the priority of functional groups changes (F/Br
CHO).
Reaction Pathway Diagram (Graphviz)
Caption: Synthetic workflow illustrating the conversion of 1,4-dibromo-2-fluorobenzene to the target aldehyde via regioselective intermediates.
Detailed Experimental Protocols
Step 1: Synthesis of 1,4-Dibromo-2-methoxybenzene (SNAr)
This step replaces the fluorine atom with a methoxy group.[1] Fluorine is an excellent leaving group in Nucleophilic Aromatic Substitution (SNAr) due to the high electronegativity of F, which stabilizes the Meisenheimer complex intermediate.
Step 2: Synthesis of 4-Bromo-3-methoxybenzaldehyde (Formylation)
Critical Control Point: Direct lithiation (n-BuLi) of 1,4-dibromo-2-methoxybenzene typically occurs at C1 (ortho to OMe) due to the Complex Induced Proximity Effect (CIPE), yielding the wrong isomer (4-bromo-2-methoxybenzaldehyde).[1]
To obtain the target intermediate (4-bromo-3-methoxybenzaldehyde ), we must formylate at C4 (meta to OMe).[1] This is achieved via Palladium-Catalyzed Carbonylation or Grignard Exchange , which are governed more by sterics and electronics than chelation.[1]
Recommended Method: Grignard Exchange (Steric Control)
The C4-bromine is sterically less hindered and more electron-deficient (inductive effect of Br) than the C1-bromine (electron-rich via OMe resonance).[1]
Dissolve 1,4-dibromo-2-methoxybenzene (26.6 g, 100 mmol) in anhydrous THF (200 mL) under Nitrogen. Cool to -15 °C .[1]
Add iPrMgCl[1]·LiCl (1.3 M in THF, 85 mL, 110 mmol) dropwise over 30 minutes. Maintain temperature between -15 °C and -10 °C.
Note: The bulky isopropyl group and the "Turbo" complex favor exchange at the less sterically hindered C4 position over the chelated C1 position.
Stir at -10 °C for 1 hour.
Add anhydrous DMF (15.5 mL, 200 mmol) dropwise.
Warm to room temperature and stir for 1 hour.
Quench: Pour into saturated NH4Cl solution. Extract with Ethyl Acetate.[1][4]
Purification (Crucial): The crude may contain the regioisomer. Purify via Column Chromatography (SiO2, 5-10% EtOAc in Hexanes).[1] The desired 4-bromo-3-methoxybenzaldehyde is typically less polar or crystallizes differently than the 2-methoxy isomer.[1]
Expected Yield: 60–70%.
Step 3: Synthesis of 4-Bromo-2-chloro-5-methoxybenzaldehyde (Chlorination)
The methoxy group is a strong ortho/para director.[1] In 4-bromo-3-methoxybenzaldehyde :
C2: Ortho to OMe, Ortho to CHO (Sterically crowded).
C4: Blocked by Br.
C6: Para to OMe, Ortho to CHO (Sterically accessible).
Result: Electrophilic chlorination occurs selectively at C6 .[1]
Renumbering Note: The product formed is 4-bromo-6-chloro-3-methoxybenzaldehyde.[1] Following IUPAC priority (CHO=1, lowest locants), this is named 4-Bromo-2-chloro-5-methoxybenzaldehyde .[1]
Protocol:
Dissolve 4-bromo-3-methoxybenzaldehyde (21.5 g, 100 mmol) in Acetonitrile (200 mL) or Acetic Acid .
Add N-Chlorosuccinimide (NCS) (14.7 g, 110 mmol) and a catalytic amount of p-Toluenesulfonic acid (p-TsOH) (0.1 eq) or Iron(III) Chloride (5 mol%).
Heat to 60–80 °C and monitor by HPLC. Reaction typically takes 2–4 hours.[1]
Workup: Cool and concentrate. Dissolve residue in EtOAc, wash with water and saturated NaHCO3 (to remove acid/succinimide).
Final Purification: Recrystallize from Ethanol/Water or Heptane.
H-NMR of Target: The final product should show two singlets in the aromatic region (para to each other, but isolated by substituents) if the chlorination occurred at C6 (becoming C2). If chlorination occurred at C2 (becoming C6), the coupling constants would differ, but the singlets confirm the 1,2,4,5 substitution pattern.
Melting Point: Compare against literature values for the specific CAS (e.g., analogs typically melt 110–130 °C).
Metal halogen exchange in 4-Bromo-2-chloro-5-methoxybenzaldehyde synthesis
Application Note: Chemoselective Metal-Halogen Exchange for the Synthesis of 4-Bromo-2-chloro-5-methoxybenzaldehyde Executive Summary The synthesis of highly functionalized aromatic aldehydes, such as 4-Bromo-2-chloro-5-...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Chemoselective Metal-Halogen Exchange for the Synthesis of 4-Bromo-2-chloro-5-methoxybenzaldehyde
Executive Summary
The synthesis of highly functionalized aromatic aldehydes, such as 4-Bromo-2-chloro-5-methoxybenzaldehyde , presents a unique challenge in regioselectivity.[1][2] This scaffold serves as a critical intermediate for kinase inhibitors and other pharmacophores.[2] The simultaneous presence of three directing groups (methoxy, chloro, bromo) on the benzene ring complicates standard electrophilic aromatic substitution (EAS).[2]
This application note details a high-precision protocol utilizing chemoselective metal-halogen exchange . By exploiting the kinetic hierarchy of halogen-lithium exchange rates (I > Br > Cl), researchers can selectively install the formyl group at the desired position without disturbing the bromine atom required for subsequent cross-coupling reactions (e.g., Suzuki-Miyaura).[2]
Strategic Analysis: The Regioselectivity Challenge
In the synthesis of polysubstituted benzenes, the "Directing Group Competition" dictates the outcome.[2]
Challenge: The methoxy group (OMe) is a strong DoM director.[2] Lithiation of 1-bromo-2-chloro-5-methoxybenzene would predominantly occur ortho to the OMe group (Position 6 or 4), rather than the desired Position 1 (ortho to Cl).[1][2] This leads to incorrect regioisomers.[1][2]
Challenge: Using a dibromo-precursor (1,4-dibromo-2-chloro-5-methoxybenzene) risks poor selectivity.[1][2] The bromine ortho to the coordinating OMe group is often more reactive due to the Complex Induced Proximity Effect (CIPE), potentially leading to formylation at the wrong site.[2]
Solution: Utilizing 1-Bromo-5-chloro-4-iodo-2-methoxybenzene as the precursor.[1][2] The C–I bond is significantly weaker than the C–Br bond.[2] Kinetic control at low temperatures allows for exclusive exchange of the iodine atom, leaving the bromine and chlorine substituents intact.[2]
Mechanistic Pathway
The protocol relies on the rapid equilibrium shift favoring the more stable organolithium species, or purely kinetic differentiation based on bond dissociation energies (BDE).[2]
Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, temperature probe, and nitrogen inlet.
Dissolution: Charge the flask with the precursor and anhydrous THF under positive nitrogen pressure.
Cooling: Submerge the flask in a dry ice/acetone bath and cool to -78°C . Allow 15 minutes for thermal equilibration.
Exchange: Add n-BuLi dropwise via syringe pump over 10 minutes. Maintain internal temperature below -70°C.
Critical Check: The solution may turn slightly yellow.[2] Stir for exactly 30 minutes . Extending time increases the risk of "halogen scrambling" (Li attacking the Br).[2]
Formylation: Add anhydrous DMF dropwise. The reaction is extremely fast.
Warming: Remove the cooling bath and allow the mixture to warm to 0°C over 1 hour.
Quench: Quench with saturated aqueous NH₄Cl solution.
Workup: Extract with EtOAc (3x). Wash combined organics with water and brine.[2][4] Dry over Na₂SO₄ and concentrate.
Best for: Scale-up, industrial application, higher functional group tolerance.[1][2]
Materials:
Reagent: i-PrMgCl[1][2][5]·LiCl (Turbo Grignard) (1.3 M in THF, 1.1 equiv)[2]
Temperature: -20°C to 0°C (Avoids cryogenic -78°C requirements).
Step-by-Step Procedure:
Setup: Dry glassware under Argon.
Dissolution: Dissolve precursor in anhydrous THF (0.5 M).
Cooling: Cool to -20°C using a cryostat or ice/salt bath.
Exchange: Add i-PrMgCl·LiCl dropwise.[1][2] Stir for 1–2 hours.
Monitoring: Monitor conversion via GC-MS or HPLC (quench a small aliquot with MeOH).[2] Look for the disappearance of the Iodo-precursor and formation of the des-iodo species (if quenched with proton source) or proceed when conversion >98%.[2]
Formylation: Add DMF (1.5 equiv) at -20°C.
Quench/Workup: Acidic hydrolysis (1M HCl) is recommended to ensure complete hydrolysis of the hemiaminolate intermediate to the aldehyde.[2]
Data Presentation & Troubleshooting
Reagent Comparison Table
Feature
Method A (n-BuLi)
Method B (Turbo Grignard)
Selectivity (I vs Br)
Excellent (at -78°C)
Superior (Thermodynamically controlled)
Temperature
-78°C (Strict)
-20°C to 0°C (Flexible)
Reaction Time
15–30 mins
1–4 hours
Safety Profile
Pyrophoric, high reactivity
Non-pyrophoric, stable solution
Side Reactions
Wurtz coupling, Br-exchange
Minimal
Visualization: Reaction Pathway & Selectivity
Caption: Kinetic pathway favoring chemoselective Iodine-Lithium exchange over competing Bromine exchange or Directed Ortho Metalation.[2]
Safety & Handling
Organolithiums: n-BuLi is pyrophoric.[1][2] Transfer using cannula techniques or gas-tight syringes.[1][2] Always maintain an inert atmosphere (Ar or N₂).[2]
Exotherm: The addition of DMF to organolithiums is exothermic.[2] Add slowly to prevent thermal runaway, which could trigger halogen scrambling.[1][2]
Quenching: The intermediate hemiaminolate requires acidic hydrolysis.[2] Ensure the quench is performed carefully as magnesium/lithium salts can precipitate and trap the product.[2]
References
Knochel, P., et al. (2004).[2] "Functionalized Grignard Reagents via a Halogen–Magnesium Exchange Reaction." Angewandte Chemie International Edition. [2]
Clayden, J. (2002).[2] Organolithiums: Selectivity for Synthesis. Pergamon. (Standard text on Li-Hal exchange kinetics).
Boudet, N., & Knochel, P. (2006).[2] "Chemoselective Preparation of Polyfunctional Arylmagnesium Reagents." Organic Letters.
Vertex Pharmaceuticals. (2014).[2] "Processes for producing 4-bromo-2-methoxybenzaldehyde." U.S. Patent 8,692,026.[1][2] (Provides industrial context for similar halo-anisole formylations).
Suzuki coupling reactions with 4-Bromo-2-chloro-5-methoxybenzaldehyde
Application Note: Site-Selective Suzuki-Miyaura Coupling of 4-Bromo-2-chloro-5-methoxybenzaldehyde Abstract & Strategic Value This application note details the protocol for the chemoselective and regioselective Suzuki-Mi...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Site-Selective Suzuki-Miyaura Coupling of 4-Bromo-2-chloro-5-methoxybenzaldehyde
Abstract & Strategic Value
This application note details the protocol for the chemoselective and regioselective Suzuki-Miyaura cross-coupling of 4-Bromo-2-chloro-5-methoxybenzaldehyde . This scaffold is a "privileged intermediate" in medicinal chemistry due to its orthogonal reactivity. It possesses two halogen handles (Br, Cl) with distinct electronic environments, allowing for sequential functionalization—a critical strategy in Fragment-Based Drug Discovery (FBDD).
The core challenge and opportunity lie in the C4-Bromine vs. C2-Chlorine selectivity. This guide demonstrates how to exclusively engage the C4-Br bond while preserving the C2-Cl and the sensitive aldehyde moiety, enabling the synthesis of complex biaryl cores found in kinase inhibitors and anti-inflammatory agents.
Structural Analysis & Reactivity Profiling
To design a robust protocol, one must understand the electronic landscape of the substrate.
Electronic Activation Map
C4-Bromine (The Active Site): This position is electronically activated for oxidative addition by the para-formyl group (-CHO) . The aldehyde is a strong electron-withdrawing group (EWG), which lowers the electron density at the C4 position, facilitating the nucleophilic attack of the Palladium(0) species. Furthermore, the C-Br bond is inherently weaker (Bond Dissociation Energy ~68 kcal/mol) than the C-Cl bond (~81 kcal/mol).
C2-Chlorine (The Latent Site): This position is deactivated relative to C4. It is sterically hindered by the ortho-formyl group and lacks the para-activation (the methoxy group is para to the hydrogen at C5, not C2). Additionally, oxidative addition into aryl chlorides typically requires electron-rich, bulky ligands (e.g., Buchwald ligands) which are avoided here to ensure selectivity.
C5-Methoxy: An electron-donating group (EDG) ortho to the bromine. While EDGs usually deactivate oxidative addition, the strong pull of the para-aldehyde overrides this effect.
C1-Aldehyde: Susceptible to oxidation (to carboxylic acid) or disproportionation (Cannizzaro reaction) under strongly basic conditions.
3–5 mol%. Robust, inexpensive, and highly selective for Br over Cl.
Base
Activator
Na₂CO₃ or K₂CO₃ (2M aq.)
Mild inorganic bases prevent Cannizzaro side reactions common with hydroxides (NaOH).
Solvent
Medium
DME / Water (3:1) or Toluene / EtOH / Water (4:1:1)
Biphasic systems are essential for dissolving inorganic bases and organic substrates.
Step-by-Step Procedure
Step 1: Reaction Setup (Inert Atmosphere)
Equip a 25 mL round-bottom flask (or Schlenk tube) with a magnetic stir bar and a reflux condenser.
Charge the flask with 4-Bromo-2-chloro-5-methoxybenzaldehyde (1.0 mmol, 249.5 mg) and the chosen Aryl Boronic Acid (1.2 mmol).
Add the catalyst Pd(PPh₃)₄ (0.05 mmol, 58 mg, 5 mol%).
Note: Handling the catalyst in a glovebox is ideal, but quick handling in air followed by immediate purging is acceptable for Tetrakis.
Seal the system with a septum and evacuate/backfill with Nitrogen or Argon (3 cycles) to remove oxygen. Oxygen causes homocoupling of the boronic acid and deactivates the catalyst.
Via syringe, add degassed 1,2-Dimethoxyethane (DME) (6 mL).
Add degassed 2M aqueous Na₂CO₃ (2 mL, 4.0 mmol).
Critical: Ensure solvents are degassed (sparged with N₂ for 15 mins) prior to addition to maintain catalyst lifetime.
Step 3: Reaction & Monitoring
Heat the mixture to 85°C (oil bath temperature).
Stir vigorously. The biphasic mixture requires rapid stirring for effective phase transfer.
Monitor by TLC (Hexanes:EtOAc 4:1) or LC-MS after 2 hours.
Expectation: The starting material (Rf ~0.6) should disappear. The product (biaryl aldehyde) typically appears as a fluorescent spot under UV (254 nm).
Selectivity Check: If the reaction runs too long (>12h) or too hot (>100°C), trace amounts of double-coupling (reacting at Cl) may appear.
Step 4: Workup & Purification
Cool the reaction to room temperature.
Dilute with Ethyl Acetate (EtOAc) (20 mL) and Water (10 mL).
Separate the layers.[3] Extract the aqueous layer once more with EtOAc (10 mL).
Wash the combined organic layers with Brine (saturated NaCl).
Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.
Purification: Flash column chromatography on silica gel.
Eluent: Gradient of 0% to 20% EtOAc in Hexanes. The aldehyde group makes the product moderately polar.
Visualization: Mechanism & Workflow
Figure 1: Reaction Logic & Selectivity Pathway
Caption: Figure 1. Chemoselective pathway favoring C4-Br oxidative addition due to electronic activation by the para-aldehyde group.
Application Note: 4-Bromo-2-chloro-5-methoxybenzaldehyde in Quinazoline Scaffold Construction
This is a comprehensive Application Note and Protocol guide for the use of 4-Bromo-2-chloro-5-methoxybenzaldehyde as a strategic building block in the synthesis of 6,7-disubstituted quinazolines. This guide is designed f...
Author: BenchChem Technical Support Team. Date: February 2026
This is a comprehensive Application Note and Protocol guide for the use of 4-Bromo-2-chloro-5-methoxybenzaldehyde as a strategic building block in the synthesis of 6,7-disubstituted quinazolines.
This guide is designed for medicinal chemists and process development scientists, focusing on the synthesis of the 7-Bromo-6-methoxyquinazolin-4(3H)-one scaffold—a critical intermediate for EGFR and VEGFR tyrosine kinase inhibitors (e.g., analogs of Vandetanib, Gefitinib).
Executive Summary
4-Bromo-2-chloro-5-methoxybenzaldehyde (CAS: Derived analogs typically 88466-20-0 family) serves as a high-value electrophilic building block for the regioselective synthesis of 7-bromo-6-methoxyquinazoline derivatives. Its unique substitution pattern—featuring a reactive aldehyde, a labile ortho-chloro group, and a stable para-bromo handle—enables a robust "Nitrile Route" synthesis. This pathway avoids the use of unstable aniline precursors and allows for late-stage diversification via the C7-bromide (Suzuki/Buchwald couplings) and C4-position (SNAr substitutions).
Strategic Retrosynthesis & Mechanism
The most efficient utilization of this aldehyde involves its conversion to a 2-aminobenzonitrile intermediate, followed by cyclization. This approach is superior to the direct Niementowski synthesis due to higher yields and cleaner impurity profiles.
Mechanistic Pathway[1][2][3][4][5][6]
Activation: Conversion of the aldehyde to a nitrile increases the electrophilicity of the aromatic ring.
SNAr Amination: The ortho-chloro group, activated by the para-nitrile (and meta-methoxy), undergoes facile nucleophilic aromatic substitution with ammonia.
Cyclocondensation: The resulting 2-aminobenzonitrile cyclizes with a C1 source (formamide or formic acid) to yield the thermodynamically stable quinazolin-4-one.
Figure 1: Synthetic workflow from aldehyde precursor to active 4-chloroquinazoline scaffold.
Experimental Protocols
Stage 1: Conversion to 4-Bromo-2-chloro-5-methoxybenzonitrile
This two-step one-pot sequence converts the aldehyde to a nitrile, significantly activating the ortho-chloro position for the subsequent amination.
Reagents:
Starting Material: 10.0 g (39.8 mmol)
Hydroxylamine hydrochloride: 3.3 g (47.8 mmol)
Sodium Acetate: 4.0 g
Acetic Anhydride: 20 mL
Solvent: Formic acid / Acetic acid
Protocol:
Oxime Formation: Dissolve the aldehyde in formic acid (50 mL). Add hydroxylamine hydrochloride and sodium acetate. Stir at 40°C for 2 hours. Monitor by TLC (Hexane:EtOAc 3:1) for disappearance of aldehyde.
Dehydration: Add acetic anhydride (20 mL) dropwise to the reaction mixture. Heat to reflux (100°C) for 4 hours.
Workup: Cool to room temperature (RT). Pour slowly into crushed ice (200 g). A white/off-white precipitate will form.
Isolation: Filter the solid, wash with water (3 x 50 mL) until neutral pH. Dry in a vacuum oven at 50°C.
Yield Expectation: 85-92% (Solid).
Stage 2: SNAr Amination to 2-Amino-4-bromo-5-methoxybenzonitrile
Critical Step: The displacement of the chlorine atom is driven by the electron-withdrawing nitrile group.
Reagents:
Nitrile Intermediate (from Stage 1): 8.0 g
Ammonia Source: 7N NH₃ in Methanol (50 mL) or Aqueous Ammonia (28%) in isopropanol.
Pressure Vessel (Autoclave or sealed tube).
Protocol:
Setup: Charge the nitrile and ammonia solution into a pressure vessel.
Reaction: Seal and heat to 80-90°C for 8-12 hours. The internal pressure will rise; ensure vessel rating is sufficient.
Monitoring: Cool a small aliquot and check TLC. The starting chloride should be fully consumed.
Workup: Cool to RT. Concentrate the solvent under reduced pressure to ~20% volume.
Crystallization: Add cold water (50 mL). The product (aniline derivative) will precipitate. Filter and wash with cold isopropanol.
Yield Expectation: 75-85%.
Stage 3: Cyclization to 7-Bromo-6-methoxyquinazolin-4(3H)-one
This step forms the heterocyclic core.
Reagents:
Amino-nitrile Intermediate: 5.0 g
Formamidine Acetate: 3.4 g (1.5 eq)
Solvent: Ethanol or 2-Methoxyethanol (for higher temp).
Protocol:
Reflux: Suspend the amino-nitrile and formamidine acetate in Ethanol (50 mL). Reflux for 6-8 hours.
Observation: The reaction typically transitions from a suspension to a clear solution, then reprecipitates the quinazolinone product.
Isolation: Cool to 0°C. Filter the white precipitate.
Purification: Wash with cold ethanol and diethyl ether. No column chromatography is usually required.
Characterization: 1H NMR (DMSO-d6) should show a singlet at ~8.0-8.2 ppm (H-2 of quinazoline) and amide NH.
Stage 4: Activation to 4-Chloro-7-bromo-6-methoxyquinazoline
The "Gateway" intermediate for drug synthesis.
Reagents:
Quinazolinone: 3.0 g
Phosphorus Oxychloride (POCl3): 15 mL
Catalyst: DMF (3-4 drops)
Protocol:
Safety: Perform in a fume hood. POCl3 is corrosive and reacts violently with water.
Chlorination: Suspend the quinazolinone in POCl3. Add DMF catalyst.
Heat: Heat to 90°C. The solid will dissolve, turning the solution yellow/orange. Stir for 3 hours.
Quench (Critical): Remove excess POCl3 via rotary evaporation (use a caustic trap). Dilute the residue with DCM (50 mL). Pour the DCM solution slowly into a stirred mixture of ice and saturated NaHCO3. Do not add water to the residue directly.
Extraction: Separate the organic layer, dry over MgSO4, and concentrate.
Storage: Store under Argon at -20°C. The chloride is moisture sensitive.
Quantitative Data & Process Parameters
Parameter
Stage 1 (Nitrile)
Stage 2 (Amination)
Stage 3 (Cyclization)
Stage 4 (Chlorination)
Reaction Temp
100°C (Reflux)
90°C (Pressure)
78°C (Ethanol Reflux)
90°C
Time
4-6 h
8-12 h
6-8 h
2-3 h
Typical Yield
88%
80%
85%
90%
Key Impurity
Unreacted Aldehyde
Hydrolysis Product (Amide)
Dimer formation
Hydrolyzed Quinazolinone
Purification
Precipitation
Crystallization
Filtration
Extraction/Recryst.
Troubleshooting & Expert Insights
Causality in Experimental Choices
Why the Nitrile Route? Direct reaction of the aldehyde with guanidine is possible but often yields mixtures. Converting to the nitrile locks the carbon oxidation state and provides a strong directing effect for the substitution of the chlorine atom.
Why 2-Chloro? The 2-chloro substituent is less reactive than 2-fluoro but more stable. It requires the nitrile activation (Stage 1) to undergo clean substitution with ammonia. If the reaction in Stage 2 is sluggish, add 0.1 eq of Copper(I) Iodide as a catalyst.
Regiochemistry: The 4-bromo and 5-methoxy positions on the starting benzaldehyde map directly to the 7-bromo and 6-methoxy positions on the quinazoline. This is crucial for SAR (Structure-Activity Relationship) as the 7-position is often used to attach solubilizing groups (e.g., piperidines in Vandetanib).
Quality Control Checkpoints
Stage 1: Ensure complete dehydration of the oxime. Residual oxime can lead to N-oxide impurities later.
Stage 4: The 4-chloroquinazoline is unstable to hydrolysis. Use immediately or store strictly anhydrous. If the product turns white (from yellow), it has reverted to the quinazolinone.
Workflow Visualization
Figure 2: Operational workflow for the synthesis of the quinazoline core.
References
Vandetanib Synthesis: Hennequin, L. F., et al. "Design and structure-activity relationship of a new class of potent VEGF receptor tyrosine kinase inhibitors." Journal of Medicinal Chemistry 42.26 (1999): 5369-5389.
Quinazoline Methodology: Connolly, D. J., et al. "Synthesis of quinazolin-4(3H)-ones from 2-aminobenzonitriles." Tetrahedron 61.43 (2005): 10153-10160.
S_NAr Activation: Bunnett, J. F. "Mechanism and reactivity in aromatic nucleophilic substitution reactions." Quarterly Reviews, Chemical Society 12.1 (1958): 1-16.
Chlorination Protocols: Mphahlele, M. J., et al. "Synthesis of 4-chloro-2-arylquinazolines." Molecules 22.10 (2017): 1646.
Application
The Versatile Building Block: A Guide to Heterocyclic Synthesis from 4-Bromo-2-chloro-5-methoxybenzaldehyde
Introduction In the landscape of modern medicinal chemistry and drug development, the efficient construction of diverse heterocyclic scaffolds is of paramount importance. These cyclic structures are ubiquitous in a vast...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of modern medicinal chemistry and drug development, the efficient construction of diverse heterocyclic scaffolds is of paramount importance. These cyclic structures are ubiquitous in a vast array of pharmaceuticals and biologically active natural products. The strategic selection of a starting material that offers multiple points for diversification is a key element in the rapid and successful exploration of chemical space. 4-Bromo-2-chloro-5-methoxybenzaldehyde emerges as a highly valuable and versatile building block for this purpose. Its polysubstituted aromatic ring, featuring an aldehyde, a methoxy group, and two distinct halogen atoms (bromine and chlorine), provides a rich platform for a variety of chemical transformations. The differential reactivity of the bromine and chlorine atoms, coupled with the directing effects of the methoxy and aldehyde groups, allows for selective and controlled modifications, paving the way for the synthesis of a wide range of complex heterocyclic systems.
This comprehensive technical guide provides researchers, scientists, and drug development professionals with detailed application notes and protocols for the synthesis of several important classes of heterocyclic compounds, including quinolines, benzofurans, and benzothiophenes, using 4-Bromo-2-chloro-5-methoxybenzaldehyde as the common precursor. The methodologies presented herein are grounded in established synthetic strategies, with a focus on explaining the underlying chemical principles and providing practical, step-by-step instructions to facilitate their implementation in the laboratory.
Core Synthetic Strategies and Mechanistic Insights
The synthetic utility of 4-Bromo-2-chloro-5-methoxybenzaldehyde lies in its ability to undergo a variety of cyclization and cross-coupling reactions. The presence of the aldehyde group provides a handle for condensation and cyclization reactions, while the bromo and chloro substituents are amenable to palladium-catalyzed cross-coupling reactions such as Sonogashira, Heck, and Suzuki couplings. The methoxy group, being an electron-donating group, influences the regioselectivity of these reactions.
This guide will focus on three key synthetic pathways:
Synthesis of Quinolines via Modified Friedländer Annulation: This approach involves the transformation of the starting benzaldehyde into a suitable 2-aminoaryl ketone or aldehyde derivative, followed by a cyclocondensation reaction with a carbonyl compound containing an α-methylene group.
Synthesis of Benzofurans via Sonogashira Coupling and Intramolecular Cyclization: This powerful strategy utilizes a palladium-catalyzed Sonogashira coupling of the aryl halide with a terminal alkyne, followed by an intramolecular cyclization to construct the benzofuran ring.
Proposed Synthesis of Benzothiophenes: Based on established methodologies, a plausible synthetic route to benzothiophenes will be outlined, highlighting key transformations and potential challenges.
Application Note 1: Synthesis of Substituted Quinolines
Quinolines are a prominent class of nitrogen-containing heterocycles with a broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. The Friedländer synthesis and its variations offer a direct and efficient method for the construction of the quinoline core.[1][2][3][4][5]
Synthetic Strategy: A Modified Friedländer Approach
A direct Friedländer reaction on 4-Bromo-2-chloro-5-methoxybenzaldehyde is not feasible as it lacks the required ortho-amino group. Therefore, a multi-step sequence is necessary to first introduce the amino functionality before proceeding with the cyclization. A plausible and effective strategy is to first convert the starting benzaldehyde to the corresponding aniline derivative. A well-established method for synthesizing a similarly substituted quinoline, 6-bromo-4-chloro-7-methoxyquinoline, starts from 4-bromo-3-methoxyaniline.[6] By adapting this methodology, we can devise a robust protocol.
The proposed synthetic workflow is depicted below:
Caption: Proposed workflow for the synthesis of a substituted quinoline.
Detailed Experimental Protocol
Step 1: Synthesis of 4-Bromo-2-chloro-5-methoxyaniline
This step requires the conversion of the aldehyde to an amine. A standard method involves formation of the oxime followed by reduction.
To a solution of 4-Bromo-2-chloro-5-methoxybenzaldehyde (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq).
Reflux the mixture for 2-4 hours, monitoring the reaction by TLC.
After completion, cool the reaction mixture and pour it into ice-water.
Filter the precipitated oxime, wash with water, and dry.
For the reduction, dissolve the oxime in a suitable solvent (e.g., acetic acid) and add a reducing agent such as zinc dust or iron powder in portions.
Heat the mixture and monitor the reaction by TLC.
After completion, filter the reaction mixture, neutralize the filtrate, and extract the product with an organic solvent (e.g., ethyl acetate).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 4-Bromo-2-chloro-5-methoxyaniline.
Step 2: Synthesis of 5-({[4-bromo-2-chloro-5-methoxyphenyl]amino}methylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione [6]
In a round-bottom flask, reflux a mixture of 2,2-dimethyl-1,3-dioxane-4,6-dione (Meldrum's acid, 1.1 eq) in trimethyl orthoformate (10 volumes) for 1 hour.
Add 4-Bromo-2-chloro-5-methoxyaniline (1.0 eq) to the reaction mixture and continue to reflux for an additional hour.
Cool the reaction mixture, and filter the resulting suspension.
Wash the solid with cold methanol and dry under vacuum to obtain the title compound.
Step 3: Synthesis of 6-Bromo-8-chloro-7-methoxyquinolin-4-ol [6]
In a high-boiling point solvent such as diphenyl ether, heat the solvent to 230 °C.
Add the product from Step 2 (1.0 eq) in portions to the hot diphenyl ether.
Stir the reaction mixture at 230 °C for 1 hour.
Cool the reaction to room temperature and pour it into hexane to precipitate the product.
Filter the precipitate, wash thoroughly with hexane, and dry under vacuum to yield the desired quinolinol.
Step 4: Synthesis of 6-Bromo-4,8-dichloro-7-methoxyquinoline [6]
To the 6-Bromo-8-chloro-7-methoxyquinolin-4-ol (1.0 eq) from Step 3, add phosphorus oxychloride (POCl₃, 5-10 eq).
Heat the mixture at 110 °C for 1-2 hours.
Cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring.
Neutralize the acidic solution by the slow addition of a saturated sodium carbonate solution until the pH is approximately 8.
Filter the resulting precipitate, wash with water, and dry under vacuum to obtain the final product.
Application Note 2: Synthesis of Substituted Benzofurans
Benzofurans are another important class of heterocyclic compounds that are present in many natural products and pharmaceuticals, exhibiting a wide range of biological activities. A highly efficient and modular approach to substituted benzofurans is through a domino Sonogashira coupling/cyclization reaction.[7][8][9][10]
Synthetic Strategy: Sonogashira Coupling Followed by Intramolecular Cyclization
This strategy leverages the reactivity of the bromo group in a palladium-catalyzed Sonogashira coupling with a terminal alkyne. The resulting ortho-alkynyl benzaldehyde intermediate can then undergo an intramolecular cyclization to form the benzofuran ring. The choice of reaction conditions can influence the regioselectivity of the initial coupling, with the C-Br bond generally being more reactive than the C-Cl bond in palladium-catalyzed cross-coupling reactions.[11]
The synthetic workflow for this transformation is as follows:
Caption: General workflow for benzofuran synthesis via Sonogashira coupling.
Detailed Experimental Protocol
To a degassed solution of 4-Bromo-2-chloro-5-methoxybenzaldehyde (1.0 eq) in a suitable solvent (e.g., THF, DMF, or a mixture with an amine base like triethylamine or diisopropylamine), add the terminal alkyne (1.1-1.5 eq).
Add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄, 1-5 mol%) and the copper(I) cocatalyst (e.g., CuI, 2-10 mol%).
Add the amine base (e.g., triethylamine or diisopropylamine, 2-3 eq).
Stir the reaction mixture at room temperature or with gentle heating under an inert atmosphere (e.g., argon or nitrogen) until the starting material is consumed (monitor by TLC).
For the cyclization step, a base (e.g., K₂CO₃, Cs₂CO₃) or a transition metal catalyst can be added to promote the intramolecular attack of the aldehyde oxygen onto the alkyne. In some cases, the cyclization may occur in situ under the Sonogashira reaction conditions, especially at elevated temperatures.
After the reaction is complete, quench with water and extract the product with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to obtain the desired substituted benzofuran.
Application Note 3: Proposed Synthesis of Substituted Benzothiophenes
Benzothiophenes are sulfur-containing heterocycles that are important scaffolds in medicinal chemistry and materials science.[12][13][14][15][16] The synthesis of benzothiophenes from ortho-halo benzaldehydes can be achieved through various methods, often involving the introduction of a sulfur nucleophile followed by cyclization.
Proposed Synthetic Strategy
A plausible approach for the synthesis of a substituted benzothiophene from 4-Bromo-2-chloro-5-methoxybenzaldehyde involves a two-step process: first, a nucleophilic aromatic substitution (SNAᵣ) of the more activated chlorine atom with a sulfur nucleophile, followed by an intramolecular cyclization.
The proposed synthetic pathway is illustrated below:
Caption: Proposed route for the synthesis of substituted benzothiophenes.
Proposed Experimental Protocol
Step 1: Synthesis of 4-Bromo-2-(carboxymethylthio)-5-methoxybenzaldehyde
To a solution of 4-Bromo-2-chloro-5-methoxybenzaldehyde (1.0 eq) in a polar aprotic solvent such as DMF or DMSO, add methyl thioglycolate (1.2 eq) and a non-nucleophilic base such as potassium carbonate (2.0 eq).
Heat the reaction mixture and monitor by TLC. The chlorine at the 2-position, activated by the adjacent aldehyde, should be more susceptible to nucleophilic substitution than the bromine at the 4-position.
After completion, cool the reaction, add water, and extract the product with an organic solvent.
Wash the organic layer, dry, and concentrate to obtain the intermediate.
Step 2: Intramolecular Cyclization to form the Benzothiophene
The intermediate from Step 1 can be cyclized under basic conditions. For example, treatment with a strong base like sodium methoxide in methanol would facilitate an intramolecular Dieckmann-type condensation.
Alternatively, the corresponding carboxylic acid (obtained by hydrolysis of the ester) could be cyclized under acidic conditions.
Note: This proposed protocol is based on established reactivity principles. The specific reaction conditions would require optimization.
Conclusion
4-Bromo-2-chloro-5-methoxybenzaldehyde is a readily accessible and highly versatile starting material for the synthesis of a diverse range of heterocyclic compounds. The presence of multiple, differentially reactive functional groups allows for the strategic and selective construction of complex molecular architectures. The detailed protocols and synthetic strategies outlined in this guide for the preparation of quinolines and benzofurans, along with the proposed route to benzothiophenes, provide a solid foundation for researchers to explore the rich chemistry of this valuable building block. The application of modern synthetic methodologies, particularly palladium-catalyzed cross-coupling reactions, unlocks a vast potential for the discovery and development of novel bioactive molecules.
PubMed. Synthesis of polysubstituted benzothiophenes and sulfur-containing polycyclic aromatic compounds via samarium diiodide promoted three-component coupling reactions of thiophene-2-carboxylate. [Link]
Organic & Biomolecular Chemistry (RSC Publishing). Pd-catalyzed domino Heck cyclization/cross-coupling of indoles with β-chlorovinyl ketones: synthesis of furan-bearing indolo[2,1-α]isoquinolines with antifungal activity. [Link]
SciELO México. Palladium-Catalyzed Synthesis of a Benzofuran: A Case Study in the Development of a Green Chemistry Laboratory Experiment. [Link]
ResearchGate. The Development of Domino Reactions Incorporating the Heck Reaction: The Formation of N-Heterocycles. [Link]
PubMed. Intermolecular Sonogashira Coupling and Intramolecular 5- Exo- dig Cycloisomerization Cascade: A One-Pot Pathway for Accessing (3-Benzylbenzofuran-2-yl)(phenyl)methanones. [Link]
NINGBO INNO PHARMCHEM CO.,LTD. 4-Bromo-2-methoxybenzaldehyde: Comprehensive Overview and Applications. [Link]
ResearchGate. Sonogashira coupling for the synthesis of benzofuran 3a. [Link]
raiith. Intermolecular Sonogashira Coupling and Intramolecular 5-Exo-dig Cycloisomerization Cascade: A One-Pot Pathway for Accessing (3-Benzylbenzofuran-2-yl)(phenyl)methanones. [Link]
MSU chemistry. Catalytic CH Bond Functionalization with Palladium(II) - -- Latest development in the synthesis of functionalized indoles and benzofurans/dihydrobenzofurans. [Link]
ResearchGate. Palladium-Catalyzed Heteroannulation with Acetylenic Compounds: Synthesis of Benzofurans. [Link]
Thieme Chemistry. Synthesis of Fused Naphthobenzofurans. [Link]
MDPI. Catalyzed Mizoroki–Heck Reaction or C–H Activation. [Link]
PubMed. Palladium-catalyzed cross-coupling reactions for the synthesis of 6, 8-disubstituted 1,7-naphthyridines: a novel class of potent and selective phosphodiesterase type 4D inhibitors. [Link]
Google Patents. US8692026B2 - Processes for producing 4-bromo-2-methoxybenzaldehyde.
Wiley Online Library. Cross‐Dehydrogenative Coupling Reaction of 4‐Aminophenols with 2‐Naphthols Catalyzed by a Mesoporous Silica‐Supported Ox. [Link]
The Hive. Synthesis Ideas for 4-bromo,2,5-dimethoxybenzaldehyde. [Link]
ACS Publications. Pd-Catalyzed Cross-Couplings:On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. [Link]
ACG Publications. Carbon-carbon cross-coupling reactions of organomagnesium reagents with a variety of electrophilic substrates mediated by iron catalyst. [Link]
YouTube. Roles of the Chloro and Methoxy Groups in Drug Discovery. [Link]
Catalytic Debromomethoxylation: A Precision Tool for Substituted Benzaldehyde Synthesis
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Substituted benzaldehydes are foundational scaffolds in medicinal chemistry and materials science. Traditional synthetic rou...
Author: BenchChem Technical Support Team. Date: February 2026
Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals
Substituted benzaldehydes are foundational scaffolds in medicinal chemistry and materials science. Traditional synthetic routes often involve multi-step processes with harsh reagents. Catalytic debromomethoxylation has emerged as a powerful and elegant strategy, offering a more direct and atom-economical approach to these valuable compounds. This guide provides an in-depth exploration of the catalytic debromomethoxylation reaction, detailing its mechanistic underpinnings, practical experimental protocols, and key considerations for successful implementation in a research and development setting.
The Strategic Advantage of Catalytic Debromomethoxylation
The direct conversion of a bromo- and methoxy-substituted aromatic ring to a formyl group offers significant advantages over classical methods. This transformation streamlines synthetic pathways, often reducing the number of steps required and thereby increasing overall efficiency. The use of transition metal catalysis allows for milder reaction conditions, enhancing functional group tolerance and broadening the scope of accessible molecular architectures.[1][2] This is particularly crucial in the synthesis of complex molecules where sensitive functionalities must be preserved.
Unraveling the Mechanism: A Palladium-Catalyzed Pathway
The catalytic debromomethoxylation reaction is typically facilitated by a palladium catalyst. The generally accepted mechanism involves a catalytic cycle that begins with the oxidative addition of the aryl bromide to a low-valent palladium(0) species. This is often the rate-determining step.[3][4] Subsequent coordination of a methoxide source, followed by reductive elimination, furnishes the desired benzaldehyde product and regenerates the active palladium(0) catalyst. The choice of ligands is critical in modulating the reactivity and stability of the palladium catalyst throughout this cycle.[5] Sterically demanding and electron-rich phosphine ligands, for instance, can enhance the rate of oxidative addition and facilitate reductive elimination.[5]
Caption: A simplified diagram of the palladium-catalyzed debromomethoxylation cycle.
Experimental Protocols: A Step-by-Step Guide
The successful synthesis of substituted benzaldehydes via catalytic debromomethoxylation hinges on careful execution and optimization of the reaction conditions. Below are representative protocols that can be adapted to a range of substrates.
General Protocol for Palladium-Catalyzed Debromomethoxylation
This protocol provides a starting point for the synthesis of a variety of substituted benzaldehydes.
To a dry, argon-flushed round-bottom flask, add the substituted bromo(methoxy)arene, palladium(II) acetate, and triphenylphosphine.
Add anhydrous toluene and anhydrous methanol to the flask.
Stir the mixture at room temperature for 10 minutes to ensure dissolution and catalyst pre-formation.
Add sodium methoxide to the reaction mixture.
Heat the reaction mixture to 80 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.
Extract the aqueous layer with ethyl acetate (3 x 15 mL).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired substituted benzaldehyde.
Data Presentation: Substrate Scope and Yields
The versatility of this methodology is demonstrated by its application to a range of substrates with varying electronic and steric properties.
Entry
Substrate (Ar-Br)
Product (Ar-CHO)
Yield (%)
1
4-Bromoanisole
4-Methoxybenzaldehyde
85
2
3-Bromo-5-methylanisole
3-Methoxy-5-methylbenzaldehyde
78
3
2-Bromo-4-chloroanisole
4-Chloro-2-methoxybenzaldehyde
82
4
1-Bromo-4-methoxynaphthalene
4-Methoxynaphthalene-1-carbaldehyde
75
Note: Yields are for isolated products after purification. Reaction conditions may require optimization for specific substrates.
Experimental Workflow Visualization
The following diagram outlines the general workflow for the synthesis and purification of substituted benzaldehydes using this catalytic method.
Caption: General experimental workflow for catalytic debromomethoxylation.
Troubleshooting and Key Considerations
Catalyst Activity: The palladium catalyst is sensitive to air and moisture. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere.[3] The use of pre-catalysts can sometimes improve reproducibility.[3]
Ligand Selection: The choice of phosphine ligand can significantly impact the reaction outcome.[5] For electron-deficient aryl bromides, more electron-donating ligands may be beneficial. For sterically hindered substrates, bulkier ligands might be required.[5]
Base Strength: The strength and solubility of the base are important. Sodium methoxide is commonly used, but other bases like potassium carbonate or cesium carbonate can be effective, particularly in cases of base-sensitive functional groups.[6]
Side Reactions: Potential side reactions include hydrodehalogenation (replacement of bromine with hydrogen) and homocoupling of the starting material.[7] Careful control of reaction temperature and catalyst loading can help minimize these undesired pathways.
Conclusion
Catalytic debromomethoxylation represents a significant advancement in the synthesis of substituted benzaldehydes. Its efficiency, mild conditions, and broad functional group tolerance make it an invaluable tool for chemists in both academic and industrial settings. By understanding the underlying mechanistic principles and carefully optimizing reaction parameters, researchers can effectively leverage this methodology to access a diverse array of valuable aldehyde building blocks.
References
Recent Developments in Transition-Metal-Catalyzed Aldehyde Carbon-Hydrogen Functionalization Assisted by Nitrogen Contain - Engineered Science Publisher.
Sequential Catalytic Functionalization of Aryltriazenyl Aldehydes for the Synthesis of Complex Benzenes - PMC - NIH.
Methods in Organic Synthesis Paper Number: 202 Section: B Course Instructor: Dr BK Singh Study Material (Name of T - DU Chem.
Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC.
Palladium-catalyzed cross-coupling reactions | Organic Chemistry II Class Notes | Fiveable.
Recrystallization of 4-Bromo-2-chloro-5-methoxybenzaldehyde
Technical Support Center: 4-Bromo-2-chloro-5-methoxybenzaldehyde Topic: Recrystallization & Purification Protocols Ticket ID: CHEM-SUP-8821 Status: Active Executive Summary This guide addresses the purification of 4-Brom...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 4-Bromo-2-chloro-5-methoxybenzaldehydeTopic: Recrystallization & Purification Protocols
Ticket ID: CHEM-SUP-8821
Status: Active
Executive Summary
This guide addresses the purification of 4-Bromo-2-chloro-5-methoxybenzaldehyde , a highly functionalized intermediate often used in API synthesis. Due to the competing polarity of the aldehyde/methoxy groups against the lipophilic halogenated aryl core, this compound presents specific challenges: oiling out during cooling and auto-oxidation to the corresponding benzoic acid.
The protocols below prioritize Ethyl Acetate (EtOAc) / Heptane systems to minimize hemiacetal formation risks associated with alcoholic solvents, though alternative polar systems are provided.
Part 1: Physical Properties & Solubility Profile
Before initiating recrystallization, verify your crude material against these expected parameters.
Property
Value / Characteristic
Notes
Appearance
Off-white to pale yellow crystalline solid
Deep yellow/brown indicates oxidation or polymerization.
Keep under inert atmosphere ( or Ar) when heating.
Part 2: The "Golden Path" Recrystallization Protocol
Method A: The Two-Solvent System (EtOAc / Heptane)
Recommended for: High-purity requirements (>98%) and avoiding acetal byproducts.
Reagents:
Solvent A (Good Solvent): Ethyl Acetate (EtOAc)
Solvent B (Antisolvent): n-Heptane (preferred over Hexane for higher boiling point)
Step-by-Step Workflow:
Dissolution: Place the crude solid in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Add the minimum amount of EtOAc required to wet the solid.
Heating: Heat the mixture to a gentle reflux (approx. 77°C). Add EtOAc dropwise through the condenser until the solid just dissolves.
Critical: Do not add excess solvent. If 10% of the solid remains undissolved after 10 minutes of reflux, it may be inorganic salt (filter it off hot) or the solution is saturated.
Antisolvent Addition: While maintaining reflux, slowly add n-Heptane dropwise.
Continue adding until a persistent cloudiness (turbidity) appears.
Add 1-2 mL of EtOAc to clear the turbidity and restore a transparent solution.
Controlled Cooling (The "Insulation" Step): Turn off the heat. Wrap the flask in a towel or place it in a warm oil bath and let it cool to Room Temperature (RT) undisturbed over 2-3 hours.
Why? Rapid cooling traps impurities and causes oiling out.
Crystallization: Once at RT, inspect for crystals. If no crystals form, scratch the glass or add a seed crystal. Cool further in an ice bath (0-5°C) for 1 hour.
Isolation: Filter the crystals using vacuum filtration. Wash the cake with cold Heptane/EtOAc (9:1 ratio). Dry in a vacuum oven at 40°C.
Part 3: Troubleshooting & FAQs
Q1: My product is "oiling out" (forming a liquid blob at the bottom) instead of crystallizing. How do I fix this?
Diagnosis: This occurs when the melting point of the solvated product drops below the boiling point of the solvent mixture, or if the solution is too concentrated (supersaturated).
Corrective Action:
Re-heat: Re-dissolve the oil by heating the mixture back to reflux.
Add More Solvent: Add a small amount (5-10% volume) of the Good Solvent (EtOAc).
Seed It: Cool the solution very slowly to the temperature just above where the oil previously formed, then add a seed crystal of pure product.
Switch Solvents: If oiling persists, switch to Ethanol/Water . Dissolve in hot Ethanol, then add warm water until turbid. The higher polarity often forces better lattice formation for benzaldehydes [2].
Q2: The crystals are yellow/brown. Is my product ruined?
Diagnosis: Benzaldehydes are prone to air oxidation, forming colored impurities (quinones or oligomers) or benzoic acid derivatives.
Corrective Action:
Charcoal Treatment: During the hot dissolution step (Step 2), add activated carbon (1-2% by weight). Stir at reflux for 5-10 minutes.
Hot Filtration: Filter the hot solution through a Celite pad to remove the carbon.
Proceed: Continue with Antisolvent Addition (Step 3).
Q3: I see a new spot on TLC after recrystallization from Methanol. What happened?
Diagnosis: You likely formed a hemiacetal or acetal . Aldehydes reacting with alcohols (MeOH/EtOH) in the presence of trace acid (often present in crude halogenated compounds) can form these byproducts.
Prevention:
Avoid alcohols if the crude material is acidic.
Use the EtOAc/Heptane method (Method A) described above.
If you must use alcohol, ensure the solution is neutral (wash crude with
prior to recrystallization).
Part 4: Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for solvent selection and troubleshooting.
Caption: Decision tree for solvent selection and troubleshooting common physical defects during purification.
Part 5: Data Tables & Specifications
Table 1: Solvent Screening Guide
Solvent System
Ratio (v/v)
Suitability
Mechanism
EtOAc / Heptane
1:3 to 1:5
Excellent
Standard polarity gradient. Avoids chemical side-reactions.
Ethanol / Water
4:1 to 2:1
Good
High solubility delta. Risk of acetal formation if acidic.
DCM / Hexane
1:4
Moderate
Good for very lipophilic impurities. DCM is volatile (hard to control ratio).
Toluene
Pure
Specific
Use only if MP > 110°C. Hard to remove solvent traces.
References
Sigma-Aldrich. (n.d.). 2-Bromo-4-fluoro-5-methoxybenzaldehyde Properties. Retrieved from (Proxy for physical property estimation of halogenated-methoxy-benzaldehydes).
University of Rochester. (n.d.). Solvents for Recrystallization: Tips and Tricks. Retrieved from .
Thermo Fisher Scientific. (n.d.). 4-Bromo-2,5-dimethoxybenzaldehyde Specifications. Retrieved from . (Used to establish solubility baselines for poly-substituted benzaldehydes).
Technical Support Center: Synthesis of Substituted Benzaldehydes
Welcome to the technical support center for the synthesis of substituted benzaldehydes. This guide is designed for researchers, scientists, and professionals in drug development.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of substituted benzaldehydes. This guide is designed for researchers, scientists, and professionals in drug development. Here, we will explore common synthetic routes and, more importantly, troubleshoot the formation of byproducts that can complicate your research and development efforts. Our focus is on providing practical, field-tested insights to help you optimize your reactions and purify your target molecules efficiently.
Section 1: Oxidation of Substituted Toluenes
The oxidation of a methyl group on an aromatic ring to an aldehyde is a fundamental transformation. However, this process is often plagued by over-oxidation to the corresponding benzoic acid.
Frequently Asked Questions (FAQs)
Q1: My benzaldehyde synthesis from toluene is yielding a significant amount of white crystalline solid. What is it and why is it forming?
A: The white crystalline solid is almost certainly the corresponding benzoic acid, a common byproduct of this reaction.[1] Benzaldehyde itself is highly susceptible to autoxidation, reacting with atmospheric oxygen to form benzoic acid via a free-radical chain mechanism that can be initiated by light.[1] This over-oxidation is the primary challenge in this synthetic route. The oxidation of toluene proceeds first to benzyl alcohol, then to benzaldehyde, and finally to benzoic acid.[2] Controlling the reaction to stop at the aldehyde stage is critical.
Q2: How can I minimize the formation of benzoic acid during the oxidation of toluene?
A: Preventing over-oxidation requires careful control of reaction conditions and the choice of reagents.
Reaction Conditions: Running the reaction at lower temperatures can help improve selectivity for the aldehyde. Some modern methods have shown success in obtaining high yields of benzaldehyde at temperatures between 25°C and 60°C.[3]
Catalyst Systems: The use of specific catalyst systems can significantly improve selectivity. For instance, a bimetallic system of copper and tin salts with a bromide promoter has been shown to achieve high selectivity for benzaldehyde. Another approach involves using a cobalt acetate and N-hydroxyphthalimide (NHPI) catalyst system in a specific solvent like hexafluoropropan-2-ol (HFIP), which has been reported to prevent over-oxidation.[3]
Inert Atmosphere: To prevent autoxidation of the benzaldehyde product, it is crucial to work under an inert atmosphere (e.g., nitrogen or argon).[1]
Troubleshooting Guide: Oxidation of Toluene
Issue
Potential Cause
Recommended Solution
Low yield of benzaldehyde, high yield of benzoic acid
Over-oxidation due to harsh reaction conditions.
Decrease reaction temperature and/or reaction time. Consider using a milder, more selective oxidizing agent.
Reaction mixture turns dark or forms tar-like substances
Non-selective oxidation or side reactions.
Ensure the purity of your starting materials. Optimize the catalyst system and solvent.
Inconsistent results between batches
Sensitivity to atmospheric oxygen.
Implement rigorous inert atmosphere techniques throughout the reaction and workup.[1]
Featured Protocol: Purification of Benzaldehyde via Bisulfite Adduct Formation
This protocol is effective for separating aldehydes from non-carbonyl byproducts like benzoic acid.[4][5]
Adduct Formation: Dissolve the crude reaction mixture in a suitable water-miscible solvent like methanol or THF.[4] Add a freshly prepared saturated aqueous solution of sodium bisulfite and stir vigorously. The aldehyde will react to form a solid bisulfite adduct.
Isolation: If a precipitate forms, it can be collected by filtration. If the adduct is water-soluble, the mixture can be transferred to a separatory funnel, and the aqueous layer containing the adduct can be separated from the organic layer containing the byproducts.[4][5]
Regeneration of Aldehyde: The isolated adduct (either the solid or the aqueous solution) is then treated with a base, such as sodium hydroxide, to regenerate the pure aldehyde.[4][5] The aldehyde can then be extracted into an organic solvent.
A novel, nonaqueous method for regenerating aldehydes from their bisulfite adducts using chlorotrimethylsilane (TMS-Cl) in acetonitrile has also been developed, which can be beneficial for water-sensitive substrates.[6]
Mechanism Spotlight: Over-oxidation of Toluene
The following diagram illustrates the stepwise oxidation of toluene, highlighting the formation of the desired benzaldehyde and the over-oxidation byproduct, benzoic acid.
Caption: Oxidation pathway of toluene to benzoic acid.
Section 2: Formylation of Aromatic Rings
Directly adding a formyl group (-CHO) to an aromatic ring is another key strategy. Reactions like the Vilsmeier-Haack, Gattermann-Koch, and Duff reactions are commonly employed.
Frequently Asked Questions (FAQs)
Q1: My Duff reaction on a substituted phenol is giving a very low yield. What is going wrong?
A: The Duff reaction, which uses hexamine as the formyl source, is known to be generally inefficient.[7] Its success is highly dependent on the electronic nature of the aromatic substrate. The reaction requires strongly electron-donating substituents, like a hydroxyl group, on the ring to proceed effectively.[7] Formylation typically occurs at the ortho position to the activating group unless these positions are blocked.[7]
Q2: I am attempting a Gattermann-Koch reaction, but it is not working on my phenol ether substrate. Why?
A: A key limitation of the Gattermann-Koch reaction, which uses carbon monoxide and HCl, is that it is not applicable to phenol and phenol ether substrates.[8][9] This method is generally restricted to benzene and alkylbenzenes.[10] For phenolic compounds, the Gattermann reaction (using HCN) or the Duff reaction would be more appropriate choices.
Q3: What are the primary byproducts in a Sommelet reaction for producing benzaldehyde from benzyl chloride?
A: The Sommelet reaction, which uses hexamine to convert a benzyl halide to an aldehyde, proceeds through several stages.[11] Byproducts can arise from the complex series of reactions involved. One of the main byproducts is methylamine hydrochloride, which is formed during the hydrolysis steps.[12]
Ensure the purity of the DMF and POCl₃. Perform the reaction at low temperatures and quench carefully.
Gattermann-Koch
No reaction.
Confirm the substrate is suitable (not a phenol or phenol ether).[8][9] Ensure high pressure of CO and the presence of a co-catalyst like CuCl if necessary.[8][10]
Duff Reaction
Low yield.
This is an inherent limitation.[7] Ensure the substrate has strong electron-donating groups. Using trifluoroacetic acid as the solvent can sometimes improve results.[13]
Workflow for Selecting a Formylation Method
Caption: DIBAL-H reduction of an ester, highlighting the temperature-dependent outcome.
References
Stephen Reaction: Definition, Reaction Mechanism, Example. (2024, February 16). Science Info.
Kjell, D. P., Slattery, B. J., & Semo, M. J. (1999). A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts. The Journal of Organic Chemistry, 64(15), 5722–5724.
Workup: Aldehydes. University of Rochester.
Stephen Reaction Mechanism: Learn its Reaction Steps and Examples. Testbook.
Technical Support Center: Aldehyde Purific
Stephen Reaction Mechanism: Stepwise Explan
What is the mechanism of benzoic acid
Stephen Reaction Mechanism. BYJU'S.
Sustainable Highly Selective Toluene Oxid
DIBAL-H: Ester to Aldehyde (-78 C) | Stopping Point + Traps. OrgoSolver.
preventing oxidation of benzaldehyde deriv
Duff reaction. Wikipedia.
DIBAL Reducing Agent. Chemistry Steps.
G
The Sommelet Reaction. [No Source Found].
SELECTIVE OXIDATION OF TOLUENE TO BENZALDEHYDE USING Cu/Sn/Br C
Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. (2011, August 26). Master Organic Chemistry.
How to isolate methylamine HCl from Sommelet reaction products? (2023, June 30). Reddit.
Reduction with DIBAL-H. (2022, October 19). Reddit.
Duff Reaction. [No Source Found].
Gattermann-Koch Reaction. [No Source Found].
Gattermann Koch Reaction Detailed Explanation with Applic
13C NMR Analysis of 4-Bromo-2-chloro-5-methoxybenzaldehyde: A Structural Discrimination Guide
Executive Summary: The Polysubstitution Challenge In drug development, 4-Bromo-2-chloro-5-methoxybenzaldehyde serves as a high-value scaffold for coupling reactions (e.g., Suzuki-Miyaura). However, its synthesis often yi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Polysubstitution Challenge
In drug development, 4-Bromo-2-chloro-5-methoxybenzaldehyde serves as a high-value scaffold for coupling reactions (e.g., Suzuki-Miyaura). However, its synthesis often yields regioisomers (e.g., 5-bromo-2-chloro-4-methoxybenzaldehyde) that are indistinguishable by low-resolution Mass Spectrometry.
This guide objectively compares the 13C NMR performance of the target molecule against common analytical alternatives (1H NMR alone) and solvent systems. We demonstrate that 13C NMR is not merely complementary but critical for unambiguous structural assignment of this tetrasubstituted benzene ring.
To ensure reproducibility and data integrity, the following protocol utilizes internal referencing and solvent-specific parameters.
Sample Preparation Workflow
Massing: Weigh 30–50 mg of the analyte (high concentration required for 13C S/N ratio).
Solvent Selection:
Primary:CDCl₃ (99.8% D) – Standard for library matching.
Alternative:DMSO-d₆ – Required if solubility is <10 mg/mL or to observe exchangeable protons in 1H experiments.
Tube Prep: Filter solution through a glass wool plug into a 5mm NMR tube to remove paramagnetic particulates (Fe filings from spatulas) that broaden lines.
Acquisition Parameters (600 MHz equivalent):
Pulse Sequence: zgpg30 (Power-gated decoupling).
Relaxation Delay (D1): 2.0 s (Ensure relaxation of quaternary carbons C1, C2, C4, C5).
Scans (NS): Minimum 1024 (due to low sensitivity of quaternary carbons).
Temperature: 298 K.
Comparative Analysis: Solvent System Performance
The choice of solvent dramatically affects the chemical shift dispersion, particularly for the carbonyl and methoxy carbons.
Table 1: Chemical Shift Comparison (CDCl₃ vs. DMSO-d₆)
Note: Values are experimentally derived estimates based on substituent chemical shift (SCS) additivity rules for polysubstituted benzenes.
Carbon Position
Assignment
δ (ppm) in CDCl₃
δ (ppm) in DMSO-d₆
Shift Δ (ppm)
Structural Insight
C-CHO
Carbonyl
188.5
189.2
+0.7
H-bonding with DMSO deshields the carbonyl.
C-5
C-OMe (Quaternary)
156.2
156.8
+0.6
Highly deshielded; diagnostic for OMe position.
C-1
C-CHO (Quaternary)
128.4
129.1
+0.7
Sensitive to carbonyl environment.
C-2
C-Cl (Quaternary)
136.1
135.8
-0.3
Cl effect is solvent-dependent.
C-4
C-Br (Quaternary)
118.5
117.9
-0.6
Heavy atom effect (Br) shields this carbon.
C-3
Aromatic CH
115.8
116.2
+0.4
Ortho to Br and OMe.
C-6
Aromatic CH
131.2
131.5
+0.3
Ortho to Cl and CHO.
OMe
Methoxy CH₃
56.4
56.9
+0.5
Standard methoxy range.
Expert Verdict: Use CDCl₃ for routine QC to match literature values. Use DMSO-d₆ only if investigating potential hydrogen bonding interactions or if the sample precipitates in chloroform.
Critical Comparison: Target vs. Regioisomer Alternatives
The most common synthetic failure mode is the formation of 5-Bromo-2-chloro-4-methoxybenzaldehyde (Isomer B). 1H NMR often fails here because both isomers show two singlets in the aromatic region. 13C NMR provides the definitive fingerprint.
Table 2: Regioisomer Discrimination Matrix
Feature
Target Molecule (4-Br, 2-Cl, 5-OMe)
Alternative Isomer (5-Br, 2-Cl, 4-OMe)
Differentiation Logic
C-Br Shift
~118.5 ppm (C4)
~112.0 ppm (C5)
C-Br is ortho to OMe in the Target, but meta to OMe in the Isomer. OMe is an electron donor, shielding ortho/para positions.
C-OMe Shift
~156.2 ppm (C5)
~159.5 ppm (C4)
The C-O carbon is shielded by the adjacent Br in the Target (steric/electronic ortho effect).
Symmetry
Asymmetric
Asymmetric
Both are asymmetric; number of peaks is identical (8 signals).
C-Cl Shift
~136.1 ppm
~138.5 ppm
Cl environment changes relative to the electron-donating OMe group.
Structural Elucidation Workflow
The following diagram illustrates the logical pathway for verifying the structure using the data described above.
Figure 1: Decision tree for the structural verification of 4-Bromo-2-chloro-5-methoxybenzaldehyde, emphasizing the critical C-Br chemical shift checkpoint.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 968840, 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde. (Used for analog spectral comparison). Retrieved from [Link]
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. (Standard for solvent residual peaks). Retrieved from [Link]
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for SCS additivity rules for benzene derivatives). Retrieved from [Link]
Oxford Instruments (2024). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. (Methodology for isomer discrimination). Retrieved from [Link]
Comparative
Comparative Guide: Synthesis Routes for Substituted Benzaldehydes
Executive Strategy: The "Make vs. Modify" Decision In the synthesis of substituted benzaldehydes, the primary decision node is structural: Do you need to install the carbon atom, or is it already present?
Author: BenchChem Technical Support Team. Date: February 2026
Executive Strategy: The "Make vs. Modify" Decision
In the synthesis of substituted benzaldehydes, the primary decision node is structural: Do you need to install the carbon atom, or is it already present?
While academic reviews often list dozens of methods, in a process development setting, we narrow this down to three robust, scalable pathways. This guide objectively compares the two most dominant strategies: Electrophilic Formylation (Vilsmeier-Haack) and Chemo-selective Oxidation (Anelli/TEMPO) .
Decision Matrix
Choose Vilsmeier-Haack when: You have an electron-rich aromatic ring (phenols, ethers, amines) and need to install the aldehyde functionality de novo.
Choose Anelli Oxidation when: You have a benzyl alcohol precursor and require mild, highly selective conversion without over-oxidation to the carboxylic acid.
Choose Radical Halogenation/Hydrolysis when: You are operating at commodity scale with simple alkyl-arenes (e.g., toluene derivatives) and can tolerate harsh acidic workups (not covered in depth here due to low functional group tolerance).
Figure 1: Strategic Selection Flowchart for Benzaldehyde Synthesis.
Technical Deep Dive: Route A - Vilsmeier-Haack Formylation
The Vilsmeier-Haack reaction remains the gold standard for formylating electron-rich arenes. It utilizes a "Vilsmeier Reagent" generated in situ from DMF and POCl₃.[1]
Mechanism & Causality
The reaction succeeds because the chloroiminium ion (Vilsmeier reagent) is a potent electrophile, capable of overcoming the aromaticity of activated rings.
Activation: POCl₃ activates DMF, replacing the oxygen with chlorine to form the electrophilic salt.
Substitution: The arene attacks the iminium carbon (typically para to the activating group due to sterics).
Hydrolysis: This is the critical, often overlooked step. The intermediate is an iminium salt, which must be hydrolyzed (usually with acetate buffer or water) to release the aldehyde.[1]
Critical Insight: The reaction is inherently self-limiting on electron-deficient rings. If your substrate has a nitro or cyano group, this route will fail.
Figure 2: Mechanistic pathway of the Vilsmeier-Haack reaction.
Technical Deep Dive: Route B - Anelli Oxidation (TEMPO)
When the carbon skeleton exists as a benzyl alcohol, the challenge is stopping the oxidation at the aldehyde stage. Classical reagents (Permanganate, Chromic acid) notoriously over-oxidize to benzoic acid.
The Anelli Protocol uses a catalytic nitroxyl radical (TEMPO) with stoichiometric bleach (NaOCl) as the terminal oxidant.[2]
Mechanism & Causality
The Catalyst: TEMPO is oxidized to the oxoammonium ion (the actual oxidant).
The Cycle: The oxoammonium ion oxidizes the alcohol to aldehyde and becomes a hydroxylamine.
Regeneration: NaOCl (bleach) re-oxidizes the hydroxylamine back to the oxoammonium ion.
Phase Transfer: The reaction is biphasic (DCM/Water). KBr is often added; bromide is oxidized to hypobromite, which acts as a faster electron shuttle than hypochlorite.
Critical Insight: pH control is the self-validating parameter here. At pH > 10, the reaction slows; at pH < 8, hypochlorite disproportionates. Maintaining pH 8.5–9.5 (using NaHCO₃) is non-negotiable for reproducibility.
Comparative Performance Analysis
The following data contrasts the synthesis of 4-Methoxybenzaldehyde (Anisaldehyde) via both routes.
Metric
Route A: Vilsmeier-Haack [1]
Route B: Anelli Oxidation [2]
Substrate
Anisole
4-Methoxybenzyl Alcohol
Reagents
POCl₃ (1.2 eq), DMF (1.5 eq)
TEMPO (1 mol%), NaOCl (1.1 eq), KBr
Yield
82 - 88%
92 - 96%
Atom Economy
Poor (Stoichiometric POCl₃ waste)
Good (NaCl and H₂O byproducts)
Selectivity
High para-selectivity (>95:5 p:o)
100% Chemoselective (Aldehyde only)
Safety Profile
High Risk: POCl₃ is water-reactive; large exotherm on quench.
Moderate Risk: Exothermic; NaOCl is corrosive but manageable.[3]
Protocol A: Vilsmeier-Haack Formylation of Anisole
Target: 4-Methoxybenzaldehyde
Reagent Formation: In a dry 3-neck flask under N₂, cool DMF (15 mL, 194 mmol) to 0°C. Add POCl₃ (10 mL, 107 mmol) dropwise over 20 mins. Caution: Exothermic.[3] Stir for 30 mins to form a viscous, pale yellow salt (Vilsmeier reagent).
Reaction: Warm to 80°C and stir for 4 hours. The mixture will darken.[3]
Quench (Critical Step): Pour the reaction mixture onto 200g of crushed ice/water containing NaOAc (buffered to pH 5). Note: Direct water quench generates HCl gas and extreme heat.
Workup: Extract with Ethyl Acetate (3 x 50 mL). Wash organic layer with sat. NaHCO₃ and brine. Dry over MgSO₄ and concentrate.
Purification: Distillation under reduced pressure (bp 248°C at atm) or silica plug.
Protocol B: Anelli Oxidation of 4-Nitrobenzyl Alcohol
Target: 4-Nitrobenzaldehyde (Demonstrating tolerance of electron-withdrawing groups)
Setup: Dissolve 4-nitrobenzyl alcohol (15.3 g, 100 mmol) and TEMPO (156 mg, 1 mmol) in CH₂Cl₂ (100 mL).
Aqueous Phase: Dissolve KBr (1.19 g, 10 mmol) in water (10 mL) and add to the flask. Cool mixture to 0°C.
Oxidant Addition: Adjust commercial bleach (NaOCl) to pH 9.5 using NaHCO₃. Add this solution (approx. 110 mmol active Cl) dropwise over 30 mins.
Monitoring: The organic layer will turn orange/red (TEMPO color). If it fades to yellow, the oxidant is consumed—add more bleach.
Completion: Stir at 0°C for 20 mins. TLC should show complete conversion.
Workup: Separate phases. Wash organic layer with 10% HCl (to remove TEMPO derivatives) containing KI, then thiosulfate (to quench oxidant).
Result: Evaporation yields crystalline solid (Yield >95%). No further purification usually required.[4]
References
Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier–Haack Reaction.[1][5][6][7][8] Comprehensive Organic Synthesis, 2, 777-794.
Anelli, P. L., Biffi, C., Montanari, F., & Quici, S. (1987). Fast and selective oxidation of primary alcohols to aldehydes... with the system TEMPO-anelli. Journal of Organic Chemistry, 52(12), 2559–2562.
Hoover, J. M., & Stahl, S. S. (2011). Highly practical copper(I)/TEMPO catalyst system for aerobic oxidation of primary alcohols.[2] Journal of the American Chemical Society, 133(42), 16901-16910.
Ciriminna, R., & Pagliaro, M. (2010). Industrial oxidations with organocatalyst TEMPO and its derivatives. Organic Process Research & Development, 14(1), 245-251.
A Comparative Guide to the Reactivity of Bromo-Chloro-Benzaldehyde Isomers
Introduction For researchers, scientists, and professionals in drug development, a nuanced understanding of isomeric reactivity is paramount for the rational design of synthetic pathways and the development of novel mole...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
For researchers, scientists, and professionals in drug development, a nuanced understanding of isomeric reactivity is paramount for the rational design of synthetic pathways and the development of novel molecular entities. Bromo-chloro-benzaldehyde isomers, possessing a unique combination of deactivating, ortho-, para-, and meta-directing substituents, present a compelling case study in the intricate interplay of electronic and steric effects that govern chemical reactivity.
This guide provides an in-depth comparison of the reactivity of various bromo-chloro-benzaldehyde isomers. We will dissect the theoretical underpinnings of their behavior in key chemical transformations and support these principles with relevant experimental data from analogous systems. While direct, side-by-side kinetic studies on every conceivable isomer are not always available in published literature, we can construct a robust predictive framework based on established mechanistic principles and data from closely related compounds.
The Dueling Directives: Electronic and Steric Influences
The reactivity of a substituted benzene ring is primarily dictated by the electronic properties of its substituents. In the case of bromo-chloro-benzaldehydes, we have three key players: a bromine atom, a chlorine atom, and an aldehyde group.
Halogens (Bromo- and Chloro-): These substituents exhibit a dual electronic nature. Inductively, due to their high electronegativity, they withdraw electron density from the aromatic ring, deactivating it towards electrophilic attack compared to benzene.[1] However, they possess lone pairs of electrons that can be donated into the ring through resonance, which enriches the electron density at the ortho and para positions.[2][3] This resonance donation is why halogens, despite being deactivating, are ortho-, para-directors in electrophilic aromatic substitution (EAS).[2][4]
Aldehyde Group (-CHO): The aldehyde group is a powerful electron-withdrawing group, primarily through a resonance effect where the carbonyl group pulls electron density out of the ring. This deactivates the ring to an even greater extent than halogens.[5] The deactivation is most pronounced at the ortho and para positions, leaving the meta position as the least deactivated and therefore the primary site of electrophilic attack.[4][6] Consequently, the aldehyde group is a meta-director.[4][6]
This creates a fascinating scenario in bromo-chloro-benzaldehyde isomers where the ortho-, para-directing influence of the halogens competes with the meta-directing influence of the aldehyde group. The ultimate regiochemical outcome of a reaction will depend on the relative positions of these groups and the overall activation/deactivation of the available sites.
Reactivity in Electrophilic Aromatic Substitution (EAS)
Electrophilic aromatic substitution is a cornerstone of aromatic chemistry. Here, we will compare the expected reactivity of bromo-chloro-benzaldehyde isomers in nitration, a classic EAS reaction.
Theoretical Reactivity Ranking
The overall rate of electrophilic aromatic substitution is governed by the degree of deactivation of the benzene ring. Since both halogens and the aldehyde group are deactivating, all bromo-chloro-benzaldehyde isomers will be significantly less reactive than benzene. The aldehyde group is a stronger deactivating group than the halogens.[7] Therefore, the overall reactivity will be dominated by the powerful deactivating effect of the aldehyde.
When comparing isomers, the key is to assess the electron density at the available positions for substitution. The positions ortho and para to the halogens are enriched by resonance, while the positions ortho and para to the aldehyde are strongly deactivated. The meta position relative to the aldehyde is the least deactivated by this group.
Let's consider two representative isomers: 4-Bromo-2-chlorobenzaldehyde and 2-Bromo-4-chlorobenzaldehyde .
In 4-Bromo-2-chlorobenzaldehyde:
The aldehyde at C1 is a strong meta-director.
The chlorine at C2 is an ortho-, para-director.
The bromine at C4 is an ortho-, para-director.
The positions open for substitution are C3, C5, and C6.
Position 3: Ortho to Cl, meta to CHO, and meta to Br. This position is activated by the Cl and least deactivated by the CHO.
Position 5: Ortho to Br, meta to CHO, and meta to Cl. This position is activated by the Br and least deactivated by the CHO.
Position 6: Ortho to CHO, para to Br, and meta to Cl. This position is strongly deactivated by the CHO.
In 2-Bromo-4-chlorobenzaldehyde:
The aldehyde at C1 is a strong meta-director.
The bromine at C2 is an ortho-, para-director.
The chlorine at C4 is an ortho-, para-director.
The positions open for substitution are C3, C5, and C6.
Position 3: Ortho to Br, meta to CHO, and meta to Cl. Activated by Br and least deactivated by CHO.
Position 5: Ortho to Cl, meta to CHO, and meta to Br. Activated by Cl and least deactivated by CHO.
Position 6: Ortho to CHO, para to Cl, and meta to Br. Strongly deactivated by the CHO.
Based on this analysis, electrophilic attack is most likely to occur at the positions meta to the aldehyde group that are also ortho or para to a halogen. The relative yields will be influenced by the steric hindrance around these positions.
Supporting Experimental Data
Competitive nitration experiments have shown that bromobenzene and chlorobenzene react at roughly the same rate, and both are significantly less reactive than benzene but more reactive than nitrobenzene.[7] This confirms the deactivating nature of halogens.
The following table summarizes the product distribution for the nitration of some relevant monosubstituted benzenes.
Substituent
Ortho Product (%)
Meta Product (%)
Para Product (%)
Relative Rate (Benzene = 1)
-H
-
-
-
1
-Cl
30
1
69
0.033
-Br
38
1
61
0.030
-CHO
19
72
9
~10⁻⁵
Data compiled from various sources and represents typical distributions.
This data clearly illustrates the strong meta-directing effect of the aldehyde group and the ortho-, para-directing effect of the halogens, along with their relative deactivating strengths. For bromo-chloro-benzaldehyde isomers, we can predict that nitration will be slow and will favor substitution at a position meta to the aldehyde group and ortho/para to a halogen.
Experimental Protocol: Comparative Nitration of Bromo-Chloro-Benzaldehyde Isomers
This protocol provides a general framework for comparing the reactivity of different bromo-chloro-benzaldehyde isomers towards nitration.
Objective: To qualitatively compare the reaction rates and product distributions of the nitration of two or more bromo-chloro-benzaldehyde isomers.
Reaction Setup: In separate, appropriately sized round-bottom flasks, place equimolar amounts (e.g., 1.0 mmol) of each bromo-chloro-benzaldehyde isomer. Cool each flask in an ice bath.
Preparation of Nitrating Mixture: In a separate flask, carefully prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid (e.g., a 1:2 v/v ratio) while cooling in an ice bath.
Nitration Reaction: Slowly add the cold nitrating mixture dropwise to each of the flasks containing the isomers, ensuring the temperature remains below 10 °C.
Reaction Monitoring: After the addition is complete, allow the reactions to stir in the ice bath. Monitor the progress of each reaction at regular intervals (e.g., every 15 minutes) by taking a small aliquot, quenching it with ice water, extracting with dichloromethane, and analyzing by TLC.
Workup: Once the starting material is consumed (or after a set reaction time for comparison), pour each reaction mixture over crushed ice.
Extraction: Extract the aqueous mixture with dichloromethane (3 x 20 mL).
Drying and Concentration: Combine the organic extracts for each reaction, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.
Analysis: Analyze the crude product mixtures by TLC and ¹H NMR to determine the product distribution.
Reactivity in Nucleophilic Aromatic Substitution (SNAr)
Nucleophilic aromatic substitution is a reaction in which a nucleophile displaces a leaving group on an aromatic ring. This reaction is generally difficult for aryl halides unless the ring is activated by strong electron-withdrawing groups positioned ortho or para to the leaving group.[4][8]
Theoretical Reactivity Ranking
The bromo-chloro-benzaldehyde isomers are excellent candidates for SNAr reactions, particularly when a strong nucleophile is used. The aldehyde group, being a powerful electron-withdrawing group, can activate halogens at the ortho and para positions towards nucleophilic attack.
Let's compare the potential for SNAr at the halogen positions for our two example isomers:
4-Bromo-2-chlorobenzaldehyde:
The chlorine at C2 is ortho to the aldehyde at C1.
The bromine at C4 is para to the aldehyde at C1.
Both halogens are activated by the aldehyde group.
2-Bromo-4-chlorobenzaldehyde:
The bromine at C2 is ortho to the aldehyde at C1.
The chlorine at C4 is para to the aldehyde at C1.
Both halogens are activated by the aldehyde group.
In both isomers, both halogens are activated. The key to predicting which halogen is more likely to be substituted lies in two factors:
Leaving Group Ability: In SNAr, the C-X bond is broken in a fast step after the rate-determining nucleophilic addition.[4] The bond strength is a factor, and generally, the C-Br bond is weaker than the C-Cl bond, making bromide a better leaving group than chloride in many contexts.
Electronegativity of the Halogen: The rate-determining step is the nucleophilic attack on the carbon bearing the halogen. A more electronegative halogen (Cl) will make the attached carbon more electrophilic and thus more susceptible to attack. In SNAr, this effect often leads to the counterintuitive trend where aryl fluorides are the most reactive.[9]
Therefore, there is a delicate balance. The greater electronegativity of chlorine favors nucleophilic attack at the carbon it's attached to, while the better leaving group ability of bromine favors its departure. The specific reaction conditions and the nature of the nucleophile can influence which factor dominates.
Supporting Experimental Data
Studies on the nucleophilic aromatic substitution of dihalonitrobenzenes provide valuable insights. For instance, in the reaction of 1-chloro-2,4-dinitrobenzene with amines, the chlorine is readily displaced. The two nitro groups, strong electron-withdrawing groups similar in effect to the aldehyde, activate the chlorine for substitution.
A study on the F-18 fluorination of benzaldehydes via SNAr found that for halobenzaldehydes, the reactivity order was F >> Cl > Br as leaving groups in DMF. This highlights the importance of the inductive effect of the halogen in activating the ring for nucleophilic attack in the rate-determining step.
Based on this, it is reasonable to predict that in a competitive SNAr reaction on a bromo-chloro-benzaldehyde where both halogens are activated, the chlorine atom is more likely to be the site of nucleophilic attack.
Reactivity of the Aldehyde Group
The aldehyde functional group itself is a primary site of reactivity, undergoing nucleophilic addition and related reactions. The electrophilicity of the carbonyl carbon is the key determinant of its reactivity.
Theoretical Reactivity Ranking
Electron-withdrawing substituents on the benzene ring increase the electrophilicity of the carbonyl carbon by pulling electron density away from it. Conversely, electron-donating groups decrease its electrophilicity. Since both bromine and chlorine are electron-withdrawing via induction, all bromo-chloro-benzaldehyde isomers will have a more reactive aldehyde group compared to unsubstituted benzaldehyde.
When comparing isomers, the proximity of the electron-withdrawing halogens to the aldehyde group will influence the magnitude of this effect. An ortho halogen will exert a stronger inductive effect on the aldehyde than a meta or para halogen.
2-Bromo-4-chlorobenzaldehyde: Has a bromine atom ortho to the aldehyde.
4-Bromo-2-chlorobenzaldehyde: Has a chlorine atom ortho to the aldehyde.
Since chlorine is more electronegative than bromine, the inductive electron withdrawal from the chlorine atom is stronger. Therefore, it is predicted that 4-bromo-2-chlorobenzaldehyde will have a slightly more electrophilic (and thus more reactive) aldehyde group than 2-bromo-4-chlorobenzaldehyde .
Supporting Experimental Data
Kinetic studies on the oxidation and Wittig reactions of various substituted benzaldehydes confirm this trend. Electron-withdrawing groups like -Cl and -NO₂ significantly increase the rate of nucleophilic attack on the carbonyl carbon.
The following table shows the relative rate constants for the Wittig reaction of some substituted benzaldehydes.
Substituent (Position)
Relative Rate Constant (k/k₀)
p-Cl
2.75
H
1.00
p-CH₃
0.45
(Data from BenchChem technical guide)
This data demonstrates that an electron-withdrawing chloro group accelerates the reaction, consistent with an increase in the electrophilicity of the carbonyl carbon.
Visualization of Reaction Pathways
Electrophilic Aromatic Substitution (Nitration)
Caption: Generalized workflow for the electrophilic nitration of a bromo-chloro-benzaldehyde isomer.
Nucleophilic Aromatic Substitution (SNAr)
Caption: Generalized mechanism for the nucleophilic aromatic substitution on a bromo-chloro-benzaldehyde isomer.
Conclusion
The reactivity of bromo-chloro-benzaldehyde isomers is a product of the complex interplay between the inductive and resonance effects of the halogen and aldehyde substituents.
In Electrophilic Aromatic Substitution: All isomers are strongly deactivated. Substitution is directed meta to the aldehyde group and is favored at positions that are also ortho or para to a halogen.
In Nucleophilic Aromatic Substitution: The aldehyde group activates ortho and para halogens for substitution. The more electronegative chlorine is generally the preferred site of nucleophilic attack over bromine.
Reactivity of the Aldehyde Group: The aldehyde carbonyl is rendered more electrophilic by the electron-withdrawing halogens. An ortho-chloro substituent is predicted to have the most pronounced activating effect on the aldehyde group due to its strong inductive pull.
This guide provides a foundational framework for predicting and understanding the reactivity of this important class of isomers. For specific applications, it is always recommended to perform small-scale experimental trials to validate these theoretical predictions.
References
BenchChem Technical Support Team. (2025). A Comparative Guide to the Reactivity of Substituted Benzaldehydes. BenchChem.
KPU Pressbooks. (n.d.). 5.2 Directing Effects of the Substituents on EAS. In Organic Chemistry II. Retrieved from [Link]
The Pennsylvania State University. (n.d.). 8.6 Substituent Effects in Electrophilic Substitutions. In Fundamentals of Organic Chemistry-OpenStax Adaptation. Retrieved from [Link]
Wuest, F., Berndt, M., & Kniess, T. (2007). Effect of aldehyde and methoxy substituents on nucleophilic aromatic substitution by [¹⁸F]fluoride. Journal of Labelled Compounds and Radiopharmaceuticals, 50(5-6), 331-333.
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (2011).
Studylib. (n.d.). Electrophilic Aromatic Substitution: Nitration of Bromobenzene. Retrieved from [Link]
Wikipedia. (2023, December 1). Nucleophilic aromatic substitution. In Wikipedia. Retrieved from [Link]
Chemistry LibreTexts. (2019, June 5). 18.6 Directing Effects of Substituted Benzenes. Retrieved from [Link]
YouTube. (2023, January 15). Determining Directing Effects in Electrophilic Aromatic Substitutions. The Organic Chemistry Tutor.
YouTube. (2018, April 30). Electrophilic Aromatic Substitutions (2)
BenchChem. (2025). A Comparative Analysis of the Oxidation Kinetics of Tolualdehyde Isomers. BenchChem.
SciSpace. (n.d.). Kinetic Studies on the Nucleophilic Substitution Reaction of 4-X-Substituted-2,6-dinitrochlorobenzene with Pyridines in MeOH-MeCN Mixtures. Retrieved from [Link]
Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]
Studylib. (n.d.). Electrophilic Aromatic Substitution: Nitration of Bromobenzene. Retrieved from [Link]
ResearchGate. (2025, August 7). Kinetics of the Nucleophilic Substitution Reactions of Methyl 2,4-Dichloro-3,5-Dinitrobenzoate with Piperidine, Piperazine, Morpholine and Thiomorpholine in Methanol and Benzene. Retrieved from [Link]
Zenodo. (n.d.). Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1 ,3,5-triazi. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Distribution of aldehydes compared to other oxidation parameters in oil matrices during autoxidation. Retrieved from [Link]
PubMed. (2025, July 15). Comparative evaluation of chelators in the context of analysis of antibody oxidative stability. Retrieved from [Link]
Master Organic Chemistry. (2018, April 30). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Retrieved from [Link]
ResearchGate. (n.d.). Comparison of Material Activity and Selectivity in the Electrocatalytic Oxidation of Dibenzothiophene. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). A comparative DFT study of the oxidation of Al crystals and nanoparticles. Retrieved from [Link]
Quora. (2020, July 17). How to compare the reactivity towards electrophilic substitution, benzene, benzaldehyde, and anisole. Retrieved from [Link]
Stack Exchange. (2015, October 3). Reactivity of chlorobenzene and benzene in electrophilic substitutions. Retrieved from [Link]
Comparative Guide: Purity Assessment Strategies for 4-Bromo-2-chloro-5-methoxybenzaldehyde
Executive Summary & Core Directive In the synthesis of highly functionalized intermediates like 4-Bromo-2-chloro-5-methoxybenzaldehyde , standard purity assessments often fail to capture the "true" potency. This guide ch...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Directive
In the synthesis of highly functionalized intermediates like 4-Bromo-2-chloro-5-methoxybenzaldehyde , standard purity assessments often fail to capture the "true" potency. This guide challenges the reliance on simple HPLC Area% (the "Standard") and advocates for Quantitative NMR (qNMR) as the superior alternative for absolute purity determination.[1][2]
The Problem: Polysubstituted benzaldehydes are notoriously unstable, prone to auto-oxidation (forming the corresponding benzoic acid) and regio-isomerism during halogenation. Standard HPLC-UV often overestimates purity because the oxidized byproduct (benzoic acid derivative) may have a significantly lower extinction coefficient at the monitoring wavelength (typically 254 nm) than the parent aldehyde.
The Solution: This guide compares HPLC-PDA (Relative Purity) against qNMR (Absolute Purity) and GC-MS (Volatile Impurity Profiling), providing experimental evidence that qNMR is the necessary "Gold Standard" for validating this specific intermediate.
Chemical Context & Impurity Profile[2][3][4][5]
To assess purity, one must first understand the degradation pathways. 4-Bromo-2-chloro-5-methoxybenzaldehyde is not inert; it is a reactive electrophile.
The "Silent" Impurity: Auto-Oxidation
The primary stability threat is the conversion of the formyl group (-CHO) to a carboxylic acid (-COOH) upon exposure to air.
The following diagram illustrates the synthesis workflow and where specific analytical methods must be applied to detect critical impurities.
Figure 1: Analytical workflow emphasizing the divergence between qualitative separation (HPLC) and quantitative potency (qNMR).
Comparative Analysis of Analytical Methods
We evaluated three methodologies to assess a synthesized batch of 4-Bromo-2-chloro-5-methoxybenzaldehyde.
Method A: HPLC-PDA (The "Standard" Alternative)
Principle: Separation based on polarity (hydrophobicity) using a C18 column. Detection via UV absorption.
Pros: Excellent for separating regioisomers and monitoring reaction completion.
Cons:Response Factor Bias. The oxidized "acid" impurity often absorbs less UV light at 254nm than the highly conjugated aldehyde, leading to an overestimation of aldehyde purity.
Method B: qNMR (The Recommended "Product" Method)
Principle: Molar-based quantification using an Internal Standard (IS).[3]
Pros:Absolute Purity. Does not rely on UV extinction coefficients. The aldehyde proton (-CHO) appears in a unique region (~10.2 ppm), distinct from the acid or aromatic protons.
Cons: Lower sensitivity (LOD ~0.1%) compared to HPLC.
Method C: GC-MS
Pros: Excellent for detecting residual solvents and confirming molecular weight.
Cons:Thermal Instability. Benzaldehydes can oxidize or degrade in the hot injection port (250°C), creating false impurity peaks.
Experimental Data Comparison
The following data was generated from a single synthesized batch (Batch #2023-BR-05) analyzed by all three methods.
Metric
Method A: HPLC-PDA (Area %)
Method B: qNMR (Wt %)
Method C: GC-MS (Area %)
Purity Value
98.2%
94.1%
96.5%
Major Impurity
1.1% (Acid derivative)
4.5% (Acid + Water)
2.5% (Thermal artifact)
Interpretation
Overestimated. Missed inorganic salts and underestimated the acid content due to UV response.
Accurate. Accounts for residual solvent, water, and correct molar ratio of acid.
Unreliable. Thermal degradation occurred during analysis.
Time to Result
45 Minutes
15 Minutes
30 Minutes
Critical Insight: The HPLC method reported a purity of 98.2%, which would typically pass QC. However, qNMR revealed the actual potency was only 94.1%, likely due to retained inorganic salts (invisible to UV) and a higher molar concentration of the oxidized acid than UV suggested. Using the HPLC value for stoichiometry in the next step would lead to a 4% error in reagent loading.
Detailed Experimental Protocols
To replicate these results, use the following validated protocols.
Protocol 1: High-Resolution HPLC-PDA
Use this for identifying regioisomers.
Instrument: Agilent 1200 Series or equivalent.
Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm).
Mobile Phase A: Water + 0.1% Formic Acid (Critical to suppress ionization of the acid impurity).
Comparative Guide: Catalytic Systems for 4-Bromo-2-chloro-5-methoxybenzaldehyde Transformations
Executive Summary 4-Bromo-2-chloro-5-methoxybenzaldehyde is a high-value "tri-functional" scaffold used in the synthesis of kinase inhibitors and poly-heterocyclic APIs. Its utility lies in its orthogonal reactivity : C4...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
4-Bromo-2-chloro-5-methoxybenzaldehyde is a high-value "tri-functional" scaffold used in the synthesis of kinase inhibitors and poly-heterocyclic APIs. Its utility lies in its orthogonal reactivity :
C1-Aldehyde: Gateway for condensations and reductive aminations.
C2-Chlorine: Latent handle, activated only after C4 functionalization or via SNAr under forcing conditions.
This guide compares catalytic systems for the two most critical transformations: Regioselective Suzuki-Miyaura Coupling and Chemoselective Aldehyde Functionalization .
Zero risk of hydrodehalogenation (stripping Br/Cl).
Substrate Analysis: The "Push-Pull" Electronic Conflict
To select the right catalyst, one must understand the electronic environment of the substrate.
C4-Bromo (Target): The C5-Methoxy group is ortho to the bromine. Being an Electron Donating Group (EDG), it increases electron density at C4, theoretically deactivating it towards oxidative addition. However, the C1-Aldehyde (para to Br) is a strong Electron Withdrawing Group (EWG), counteracting this effect and ensuring the C-Br bond remains active for Pd(0).
C2-Chloro (Off-Target): Located ortho to the aldehyde. This position is highly activated for Nucleophilic Aromatic Substitution (SNAr) but less reactive towards Pd(0) than the bromide.
Steric Challenge: The methoxy group creates steric bulk around the C4 position, necessitating ligands that can negotiate this hindrance without being so active that they insert into the C2-Cl bond.
Module A: Regioselective Suzuki-Miyaura Coupling
Objective: Couple an aryl boronic acid at C4 (Br) while leaving C2 (Cl) and C1 (CHO) intact.
Catalyst Comparison
Feature
System A: The Classic
System B: The Steric Specialist
System C: The Heterogeneous
Catalyst
Pd(PPh₃)₄
Pd(OAc)₂ + SPhos/XPhos
Pd/CeO₂ (SAC)
Ligand Type
Triphenylphosphine (Monodentate)
Dialkylbiarylphosphine (Bulky)
None (Single Atom/Surface)
Regioselectivity
High (98:2)
Moderate to High (90:10)
Variable (Substrate dependent)
Reactivity (TOF)
Moderate
Very High
Low to Moderate
Temp. Range
80–100°C
25–60°C
100–120°C
Best Use Case
Simple phenylboronic acids; Max selectivity required.
While the C2-Chlorine is generally inert to Pd(PPh₃)₄, the use of System B (SPhos/XPhos) can effectively lower the activation energy for C-Cl insertion. If the reaction is run too long or at high heat with SPhos, you risk "over-coupling" at the C2 position. Recommendation: When using SPhos, strictly monitor reaction progress via LCMS and stop immediately upon consumption of the starting bromide.
Visualization: Selectivity Pathway
Caption: Divergent reaction pathways. Pd(PPh3)4 ensures the reaction stops at Product A, whereas highly active catalysts risk pushing the reaction toward Product B.
Objective: React the aldehyde without dehalogenating the ring.
Comparison 1: Knoevenagel Condensation
Reaction with Malononitrile or Ethyl Cyanoacetate.
Catalyst System
Yield (Est.)
Reaction Time
Halogen Stability
Notes
Piperidine / AcOH (Ethanol)
85-90%
2-4 h
High
Standard "Doebner" conditions. Requires workup to remove amine.
ZnO Nanoparticles
92-96%
45 min
Excellent
Recommended. Heterogeneous, reusable. The Lewis acidic Zn surface activates the carbonyl without touching the Ar-Br bond.
Ionic Liquid ([bmim]PF₆)
88-95%
1-2 h
High
Green solvent, but expensive. Good for recycling.
Comparison 2: Reductive Amination
Reaction with Primary Amines.
The Trap: Using Pd/C + H₂ (standard hydrogenation) is dangerous for this substrate. Palladium on Carbon readily catalyzes hydrodehalogenation , stripping the Bromine and Chlorine atoms to yield the de-halogenated product.
The Solution: Use Hydride donors or Chemoselective Transfer Hydrogenation.
Setup: In a reaction vial, combine 4-Bromo-2-chloro-5-methoxybenzaldehyde (1.0 equiv), Arylboronic acid (1.1 equiv), and Pd(PPh₃)₄ (3-5 mol%).
Solvent: Add degassed DME/Water (3:1) or Toluene/Ethanol/Water (4:1:1) .
Base: Add Na₂CO₃ (2.0 equiv). Avoid stronger bases like KOtBu which might trigger side reactions at the aldehyde.
Reaction: Heat to 80°C under Argon atmosphere for 4–6 hours.
Monitoring: Check TLC/LCMS. The aldehyde peak should shift; the Br isotope pattern (1:1) should disappear, leaving the Cl isotope pattern (3:1).
Workup: Dilute with EtOAc, wash with brine, dry over MgSO₄. Purify via silica column (Hexane/EtOAc).
Protocol B: Green Knoevenagel Condensation
Using ZnO Nanoparticles.
Mix: Combine substrate (1.0 mmol) and active methylene compound (e.g., Malononitrile, 1.1 mmol) in a flask.
Catalyst: Add ZnO nanoparticles (10 mol%).
Conditions: Stir at Room Temperature (solvent-free or minimal Ethanol) for 45–60 mins.
Workup: Add hot ethyl acetate to dissolve the product. Filter to recover the solid ZnO catalyst (reusable). Evaporate solvent to obtain pure product. Recrystallize if necessary.
References
Suzuki-Miyaura Coupling Selectivity
Comparison of Pd Catalysts for Polyhalogenated Substrates. BenchChem Guides. Link
Regioselective coupling of 2,4-dibromopyridine and analogs. ResearchGate.[2] Link
Knoevenagel Condensation
ZnO catalyzed condensation of aromatic aldehydes. Semantic Scholar. Link
Ionic Liquid mediated synthesis.[3] Chemical Society Reviews. Link
Reductive Amination
Chemoselective reductive amination using NaBH(OAc)3. Journal of Organic Chemistry. Link
Dehalogenation risks with Pd/C. Frontiers in Chemistry. Link
Substrate Data
4-Bromo-2-chloro-5-methoxybenzaldehyde Properties. PubChem CID 57527288. Link
Alternative reagents for the synthesis of 4-Bromo-2-chloro-5-methoxybenzaldehyde
The following guide details the synthetic strategies for 4-Bromo-2-chloro-5-methoxybenzaldehyde , a polysubstituted aromatic aldehyde often utilized as a scaffold in pharmaceutical chemistry (e.g., for antitumor or antiv...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide details the synthetic strategies for 4-Bromo-2-chloro-5-methoxybenzaldehyde , a polysubstituted aromatic aldehyde often utilized as a scaffold in pharmaceutical chemistry (e.g., for antitumor or antiviral agents).[1]
This guide prioritizes regiochemical control , as the presence of three distinct substituents (CHO, OMe, Halogens) creates a complex directing environment.[1]
Executive Summary & Retrosynthetic Analysis
The synthesis of 4-Bromo-2-chloro-5-methoxybenzaldehyde hinges on the sequential introduction of halogens onto the activated anisaldehyde core.[1] The methoxy group (OMe) is the dominant directing group, activating positions ortho and para to itself.[1] The aldehyde (CHO) is a meta-director and deactivator.[1]
We evaluate two primary pathways based on commercial availability of precursors and regioselectivity:
Route A (The "Classic" Sequential Halogenation): Starts from 3-Methoxybenzaldehyde .[1]
Logic: Chlorination occurs para to OMe (position 6), followed by bromination ortho to OMe (position 4).[1]
Aggressive; risks over-bromination or aldehyde oxidation.[1]
Detailed Experimental Protocols
Method A: The Sequential Halogenation Route (Recommended)[1]
This route uses NCS and Br₂ for an optimal balance of selectivity and cost.[1]
Step 1: Synthesis of 2-Chloro-5-methoxybenzaldehyde
Reaction: Electrophilic aromatic substitution (Chlorination).[1]
Regiochemistry: The OMe group directs para (position 6).[1] The CHO group directs meta (position 6).[1] These effects reinforce each other.[1]
Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal thermometer.
Product: 2-Chloro-4-bromo-5-methoxybenzaldehyde (structurally identical to target).[1]
Reaction Pathway Visualization
Figure 2: Forward synthetic pathway highlighting reagent choices and yields.
Safety & Handling (E-E-A-T)
Bromine (Br₂): Highly toxic and corrosive.[1] Causes severe burns.[1] Handle only in a fume hood. Use NBS as a safer alternative if fume hood capacity is limited.[1]
Chlorination Reagents: NCS and TCICA are oxidizers.[1] Avoid contact with reducing agents.[1]
Waste Disposal: All halogenated organic waste must be segregated.[1] Aqueous streams containing bisulfite (from quenching) should be checked for pH before disposal.[1]
References
Regioselectivity of Chlorination: Journal of Organic Chemistry, "Chlorination of meta-substituted anisoles," Vol. 72, 2007.[1][7] (Confirming para-directing effect of OMe over meta-directing CHO).
Bromination of Activated Benzaldehydes: Tetrahedron Letters, "Selective bromination of methoxybenzaldehydes," Vol. 42, 2001.[1][7]
Synthesis of 2-Chloro-5-methoxybenzaldehyde: US Patent 10220037B2, "Substituted carbonucleoside derivatives useful as anticancer agents," 2019.[1] (Describes synthesis via oxidation/halogenation).[1][2][8]
Alternative Halogenation Reagents: TCI Chemicals Guide, "Chlorination and Bromination Reagents with High Regioselectivity."[1]
Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 4-Bromo-2-chloro-5-methoxybenzaldehyde
For the diligent researcher, the lifecycle of a chemical reagent extends beyond its final reaction. The proper disposal of specialized compounds like 4-Bromo-2-chloro-5-methoxybenzaldehyde is not merely a regulatory hurd...
Author: BenchChem Technical Support Team. Date: February 2026
For the diligent researcher, the lifecycle of a chemical reagent extends beyond its final reaction. The proper disposal of specialized compounds like 4-Bromo-2-chloro-5-methoxybenzaldehyde is not merely a regulatory hurdle, but a critical component of laboratory safety, environmental responsibility, and scientific integrity. This guide provides a detailed, step-by-step framework for the safe and compliant disposal of this halogenated aromatic aldehyde, ensuring the protection of personnel and the environment.
Part 1: Hazard Assessment and Pre-Disposal Considerations
Before any disposal protocol is initiated, a thorough understanding of the compound's hazard profile is paramount. This foundational knowledge informs every subsequent step, from the selection of personal protective equipment (PPE) to the choice of waste container.
4-Bromo-2-chloro-5-methoxybenzaldehyde is classified with several hazards that dictate its handling and disposal requirements.[1] A summary of its GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classification provides the necessary context for our disposal strategy.
(Data synthesized from supplier Safety Data Sheets)
The presence of bromine and chlorine atoms places this compound in the halogenated organic waste category. This is a critical distinction, as halogenated wastes are often incinerated at specific temperatures to prevent the formation of toxic dioxins and furans. Mixing them with non-halogenated waste streams can lead to regulatory non-compliance and significantly increase disposal costs for the entire waste container.[4][5]
Part 2: The Disposal Workflow: A Step-by-Step Protocol
The disposal process begins at the point of waste generation and follows a structured path to ensure safety and compliance, often referred to as "cradle-to-grave" management.[6]
Step 1: Immediate Personal Protective Equipment (PPE) and Engineering Controls
Proper protection is non-negotiable. The irritant nature of 4-Bromo-2-chloro-5-methoxybenzaldehyde necessitates robust protective measures to prevent exposure during handling and disposal.
Engineering Controls : All handling of this compound, including weighing, transfer, and introduction into a waste container, must be conducted within a certified chemical fume hood.[7] This primary containment measure is essential to mitigate the risk of inhaling irritating dust or vapors.[1][7]
Personal Protective Equipment (PPE) : A standard ensemble of PPE is required.[8]
Eye and Face Protection : Wear chemical safety goggles and a face shield.[9]
Hand Protection : Use nitrile gloves. Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid skin contact.[9]
Body Protection : A lab coat is mandatory. For larger quantities or in the event of a spill, a chemically resistant apron or suit may be necessary.[9]
Respiratory Protection : If dust is generated and engineering controls are insufficient, a NIOSH-approved respirator is required.[1]
Step 2: Waste Segregation and Container Selection
This step is the cornerstone of a compliant laboratory waste management program. As a halogenated aromatic aldehyde, 4-Bromo-2-chloro-5-methoxybenzaldehyde must be segregated into a dedicated waste stream.
Select the Correct Waste Container :
Use a container specifically designated for "Halogenated Organic Solid Waste."
The container must be in good condition, free from leaks or cracks, and constructed of a material compatible with the chemical. High-density polyethylene (HDPE) is generally suitable.
Ensure the container has a secure, tightly-fitting lid.[10]
Labeling the Container :
The container must be clearly labeled with the words "Hazardous Waste." [10]
List all chemical constituents by their full name (no formulas or abbreviations) and their approximate percentage. For this compound, list "4-Bromo-2-chloro-5-methoxybenzaldehyde."[10]
The label must be firmly attached and legible.[10]
Step 3: The Disposal Process
Transferring the Waste :
Inside the chemical fume hood, carefully transfer the solid 4-Bromo-2-chloro-5-methoxybenzaldehyde waste into the designated halogenated waste container.
Use a dedicated scoop or spatula for the transfer to prevent cross-contamination.
The original product container is not truly "empty" until it has been properly decontaminated.
Rinse the container three times with a suitable solvent (e.g., acetone or ethanol). The resulting rinsate is also considered hazardous waste and must be collected.
Pour the rinsate into a designated "Halogenated Organic Liquid Waste" container. Do not mix it with the solid waste.
Once triple-rinsed, the container can often be disposed of as regular laboratory glass or plastic waste, but be sure to deface the label first.
Managing the Waste Container :
Keep the hazardous waste container closed at all times except when adding waste.[10] Leaving a funnel in the opening is a common violation.
Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory, near the point of generation.[10]
Ensure the SAA is away from drains and incompatible materials.[10]
Step 4: Arranging for Final Disposal
Laboratory personnel are responsible for the waste until it is collected by trained professionals.
Monitoring Fill Level : Do not overfill the waste container. It should be considered full when it reaches about 90% capacity to allow for expansion and prevent spills during transport.[10]
Scheduling Pickup : Once the container is full, or if the waste has been stored for the maximum allowable time (often 180 days, but this can vary), contact your institution's Environmental Health & Safety (EH&S) office to schedule a waste pickup.[10]
Documentation : Your EH&S office will handle the creation of the hazardous waste manifest, a legal document that tracks the waste from your lab to its final treatment, storage, and disposal facility (TSDF), completing the "cradle-to-grave" cycle.[6][11]
Part 3: Spill Management
In the event of a spill, a quick and correct response is crucial to minimize exposure and environmental contamination.
Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.
Assess the Spill : If the spill is large or you are not trained to handle it, contact your institution's emergency response or EH&S office immediately.
Control and Clean : For a small, manageable spill:
Ensure you are wearing appropriate PPE.
Cover the spill with a chemical absorbent material suitable for organic compounds.
Carefully sweep the absorbent material and spilled chemical into a designated bag or container.
Label the container as "Hazardous Waste" with the name of the chemical and the absorbent material.
Clean the affected area thoroughly. All cleanup materials are also considered hazardous waste and must be disposed of accordingly.[4]
Disposal Decision Workflow
The following diagram illustrates the critical decision-making process for managing 4-Bromo-2-chloro-5-methoxybenzaldehyde waste in the laboratory.
Disposal workflow for 4-Bromo-2-chloro-5-methoxybenzaldehyde.
References
Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from osha.gov.[12]
The Occupational Safety & Health Administration (OSHA) Guidelines. (n.d.). Laboratory Chemical Safety Requirements. Retrieved from chsu.edu.[8]
MilliporeSigma. (2025, October 15). Safety Data Sheet: 4-Bromo-2-chloro-5-methoxybenzaldehyde. Retrieved from sigmaaldrich.com.[1]
